E,E-Dienestrol-d6

Core Science & Biosynthesis

E,E-Dienestrol-d6: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties, analytical applications, and biological context of E,E-Dienestrol-d6. This deuterated analog of the synthetic estrogen, Dienestrol (B18971), serves as a crucial tool in bioanalytical and research settings.

Core Chemical Properties

E,E-Dienestrol-d6 is a stable isotope-labeled version of E,E-Dienestrol, where six hydrogen atoms have been replaced by deuterium. This isotopic substitution results in a higher molecular weight, which allows for its differentiation from the unlabeled form in mass spectrometry-based assays, while maintaining nearly identical chemical and physical properties.

Property	Value	Source
Chemical Formula	C₁₈H₁₂D₆O₂	[1][2]
Molecular Weight	272.37 g/mol	[1][2]
Appearance	Light beige to brown solid	[1][2]
Purity	>95% (as determined by HPLC)	[3][4][5]
Storage Temperature	-20°C	[3]
Synonyms	3,4-Bis(4-hydroxyphenyl)-2,4-hexadiene-d6, α-Dienestrol-d6	[2]

Application as an Internal Standard in Quantitative Analysis

The primary application of E,E-Dienestrol-d6 is as an internal standard in quantitative analytical methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS).[6] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis for its ability to correct for variability in sample preparation, chromatographic retention, and ionization efficiency, thereby enhancing the accuracy and precision of the measurement of the target analyte (E,E-Dienestrol).[7][8]

Experimental Protocol: Quantification of Dienestrol in a Biological Matrix using LC-MS/MS and E,E-Dienestrol-d6 as an Internal Standard

This protocol outlines a general procedure for the quantification of dienestrol in a biological matrix such as plasma or serum.

1. Preparation of Standards and Samples:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Dienestrol and E,E-Dienestrol-d6 in a suitable organic solvent (e.g., methanol).

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the Dienestrol stock solution into the blank biological matrix.

• Internal Standard Spiking Solution: Prepare a working solution of E,E-Dienestrol-d6 at a fixed concentration in the same solvent.

• Sample Preparation: To an aliquot of the unknown sample, quality control samples, and calibration standards, add a precise volume of the E,E-Dienestrol-d6 internal standard working solution.

2. Sample Extraction (Protein Precipitation):

• To the samples containing the internal standard, add three volumes of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture thoroughly.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for the separation of estrogens.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is often suitable for phenolic compounds like Dienestrol.

  • Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for both Dienestrol and E,E-Dienestrol-d6 are monitored.

4. Data Analysis:

• Integrate the peak areas for the selected transitions of both the analyte (Dienestrol) and the internal standard (E,E-Dienestrol-d6).

• Calculate the peak area ratio (analyte peak area / internal standard peak area) for each sample.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of Dienestrol in the unknown samples by interpolating their peak area ratios on the calibration curve.

Caption: A generalized workflow for the quantitative analysis of Dienestrol using E,E-Dienestrol-d6 as an internal standard.

Biological Context: Estrogen Receptor Signaling

Dienestrol, the non-deuterated parent compound of E,E-Dienestrol-d6, is a synthetic nonsteroidal estrogen that acts as an agonist for the estrogen receptors (ERα and ERβ).[9][10][11] The biological effects of estrogens are mediated through complex signaling pathways that can be broadly categorized into genomic and non-genomic pathways.[12][13][14]

Genomic Signaling Pathway:

• Ligand Binding and Dimerization: Estrogen (or an agonist like Dienestrol) diffuses into the cell and binds to estrogen receptors in the cytoplasm or nucleus. This binding induces a conformational change in the receptor, causing it to dimerize.[12][14]

• Nuclear Translocation and DNA Binding: The ligand-receptor complex translocates to the nucleus and binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes.[12][13]

• Gene Transcription: The binding of the complex to EREs recruits co-activator or co-repressor proteins, leading to the modulation of gene transcription and subsequent protein synthesis, which elicits a cellular response.[13]

Non-Genomic Signaling Pathway:

• Membrane-Associated Receptors: A subpopulation of estrogen receptors is located at the plasma membrane.[12][14]

• Rapid Signaling Cascades: Binding of estrogen to these membrane-associated receptors can rapidly activate intracellular signaling cascades, such as the MAPK/ERK and PI3K/Akt pathways, without directly interacting with DNA.[1][13]

• Downstream Effects: These signaling cascades can influence various cellular processes, including cell proliferation and survival.[13]

Caption: Simplified diagram of the genomic and non-genomic estrogen receptor signaling pathways activated by estrogens like Dienestrol.

References

• 1. researchgate.net [researchgate.net]
• 2. E,E-Dienestrol-d6 | CymitQuimica [cymitquimica.com]
• 3. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 4. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 5. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Dienestrol | C18H18O2 | CID 667476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Dienestrol-d6_TargetMol [targetmol.com]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]

E,E-Dienestrol-d6 structure and synthesis

An In-depth Technical Guide to E,E-Dienestrol-d6: Structure, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated, non-steroidal synthetic estrogen, E,E-Dienestrol-d6. It covers its chemical structure, plausible synthesis routes, and its mechanism of action through the estrogen signaling pathway. This document is intended to serve as a valuable resource for researchers in medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Properties

E,E-Dienestrol-d6 is the deuterated form of E,E-Dienestrol, a synthetic estrogen.[1] The "(E,E)" designation refers to the stereochemistry of the two double bonds in the central hexadiene chain. The "-d6" indicates that six hydrogen atoms in the molecule have been replaced by deuterium (B1214612) atoms. Based on common synthesis strategies and nomenclature found in supplier information, the deuterium atoms are located on the two phenyl rings.[2]

Dienestrol is a member of the stilbestrol group and is structurally analogous to diethylstilbestrol.[3] Deuterated compounds like E,E-Dienestrol-d6 are often used as internal standards in quantitative analysis by mass spectrometry or as tracers to study the pharmacokinetic and metabolic profiles of the parent drug.[1]

Table 1: Physicochemical Properties of E,E-Dienestrol-d6

Property	Value	Source
Molecular Formula	C₁₈H₁₂D₆O₂	[2]
Molecular Weight	272.37 g/mol
Appearance	Light Beige to Brown Solid
Unlabeled CAS Number	13029-44-2 (E,E-isomer)
InChI String	InChI=1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3+,18-4+/i3D,4D,9D,10D,11D,12D

Synthesis of E,E-Dienestrol-d6

Proposed Synthesis Workflow

The synthesis can be envisioned as a two-stage process: first, the synthesis of the E,E-Dienestrol backbone, and second, the incorporation of deuterium atoms onto the phenyl rings.

Caption: Proposed workflow for the synthesis of E,E-Dienestrol-d6.

Experimental Protocols

Step 1: Synthesis of the Pinacol Intermediate via Pinacol Coupling

This step is adapted from the known synthesis of non-deuterated dienestrol. To achieve the d6 final product, the starting material would ideally be 4-hydroxypropiophenone that has already been deuterated on the phenyl ring.

• Reactants : 4-Acetoxypropiophenone (B1615854) (deuterated on the phenyl ring, d3 per ring), Magnesium (Mg), and Magnesium Iodide (MgI₂).

• Solvent : Anhydrous ether or benzene.

• Procedure :

  • Activate magnesium turnings in a flask under an inert atmosphere.

  • Add a solution of deuterated 4-acetoxypropiophenone and magnesium iodide in the chosen anhydrous solvent.

  • The reaction mixture is typically stirred, and the progress is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction is quenched, and the resulting 1,2-diol (pinacol intermediate) is isolated and purified.

Step 2: Dehydration and Rearrangement to E,E-Dienestrol-d6 Diacetate

The pinacol intermediate is dehydrated to form the conjugated diene system of dienestrol. This reaction preferentially forms the thermodynamically stable E,E-isomer.

• Reactants : The deuterated pinacol intermediate from Step 1, acetyl chloride, and acetic anhydride.

• Procedure :

  • The deuterated diol is treated with a mixture of acetyl chloride and acetic anhydride.

  • This mixture acts as both a dehydrating agent and an acetylating agent, converting the hydroxyl groups to acetates.

  • The reaction yields the diacetate ester of E,E-Dienestrol-d6. This product is then isolated and purified.

Step 3: Hydrolysis to E,E-Dienestrol-d6

The final step is the removal of the acetate (B1210297) protecting groups to yield the free phenol.

• Reactants : E,E-Dienestrol-d6 diacetate, a base such as Sodium Hydroxide (NaOH).

• Solvent : An alcoholic solvent like ethanol (B145695) or methanol.

• Procedure :

  • The diacetate product from Step 2 is dissolved in the alcoholic solvent.

  • An aqueous solution of a strong base (e.g., NaOH) is added, and the mixture is heated to reflux.

  • The reaction is monitored by TLC until the starting material is consumed.

  • After cooling, the mixture is acidified to precipitate the final product, E,E-Dienestrol-d6.

  • The product is collected by filtration, washed, and purified, typically by recrystallization.

Mechanism of Action: Estrogen Signaling Pathway

Dienestrol is a synthetic, non-steroidal estrogen that functions as an estrogen receptor (ER) agonist. It exerts its biological effects by binding to and activating estrogen receptors, primarily ERα and ERβ. Dienestrol has been shown to have a high binding affinity for ERα. The activation of these receptors initiates a cascade of molecular events that alter gene expression in target cells.

There are two primary pathways for estrogen signaling: a nuclear-initiated pathway that directly regulates gene transcription and a membrane-initiated pathway that triggers rapid cytoplasmic signaling cascades.

Caption: The nuclear-initiated estrogen receptor signaling pathway for Dienestrol.

Pathway Description:

• Cellular Entry : As a lipophilic molecule, Dienestrol diffuses across the cell membrane into the cytoplasm.

• Receptor Binding : Inside the target cell, Dienestrol binds to estrogen receptors (ERα or ERβ), which are located in the cytoplasm and/or the nucleus.

• Dimerization : Ligand binding induces a conformational change in the receptor, causing it to dissociate from heat shock proteins and form homodimers (ERα/ERα, ERβ/ERβ) or heterodimers (ERα/ERβ).

• Nuclear Translocation : The ligand-receptor dimer complex translocates into the nucleus.

• DNA Binding : In the nucleus, the dimer binds to specific DNA sequences known as Estrogen Response Elements (EREs) located in the promoter regions of target genes.

• Gene Transcription : The binding of the ER complex to EREs recruits co-activator or co-repressor proteins, which then modulate the transcription of downstream genes, leading to the physiological and pharmacological effects of the estrogen.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. E,E-Dienestrol-d6 | CymitQuimica [cymitquimica.com]
• 3. Dienestrol - Wikipedia [en.wikipedia.org]

E,E-Dienestrol-d6: An In-Depth Technical Guide for the Analytical Researcher

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the E,E-Dienestrol-d6 analytical standard, its applications in quantitative analysis, and detailed methodologies for its use. This document is intended to serve as a core resource for researchers and professionals in drug development and related scientific fields.

Introduction

E,E-Dienestrol-d6 is the deuterated form of E,E-Dienestrol, a synthetic nonsteroidal estrogen. The incorporation of six deuterium (B1214612) atoms into the molecule makes it an ideal internal standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1] Its primary application lies in isotope dilution mass spectrometry, a highly accurate method for quantifying the corresponding non-deuterated analyte in various biological and environmental matrices.

Physicochemical Properties

A summary of the key physicochemical properties of E,E-Dienestrol-d6 is presented in the table below. This data is compiled from various supplier specifications and should be considered representative. For lot-specific data, please refer to the Certificate of Analysis provided by your supplier.

Property	Value	Reference
Chemical Name	3,4-Bis(4-hydroxyphenyl)-2,4-hexadiene-d6	[2]
Synonyms	(E,E)-3,4-Bis(p-hydroxyphenyl)-2,4-hexadiene-d6, Dienestrol-d6
Molecular Formula	C₁₈H₁₂D₆O₂	[1][2]
Molecular Weight	272.37 g/mol	[1][2]
CAS Number	Not consistently available; varies by supplier
Appearance	Light Beige to Brown Solid	[2]
Purity	>95% (typically by HPLC)	[3]
Storage Conditions	-20°C	[3]
Solubility	Soluble in methanol, ethanol, DMSO, and other organic solvents. Practically insoluble in water.	[4]

Applications in Quantitative Analysis

E,E-Dienestrol-d6 is primarily utilized as an internal standard in analytical methodologies to ensure the accuracy and precision of the quantification of E,E-Dienestrol.[1] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it effectively compensates for variations in sample preparation, injection volume, and instrument response.

The workflow for utilizing an internal standard in quantitative analysis is a critical process for achieving accurate and reliable results. The following diagram illustrates the typical workflow from sample preparation to final data analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. E,E-Dienestrol-d6 | CymitQuimica [cymitquimica.com]
• 3. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Guide: Certificate of Analysis for E,E-Dienestrol-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and methodologies for the characterization of E,E-Dienestrol-d6, a deuterated internal standard essential for accurate quantification in mass spectrometry-based assays.

Quantitative Data Summary

The following tables summarize the typical quantitative data for a representative batch of E,E-Dienestrol-d6.

Table 1: General Properties

Property	Specification
Chemical Formula	C₁₈H₁₂D₆O₂
Molecular Weight	272.37 g/mol
Appearance	Light Beige to Brown Solid
Solubility	Soluble in Methanol, Acetonitrile (B52724), DMSO
Storage	-20°C for long-term storage

Table 2: Purity and Isotopic Enrichment

Analysis	Method	Result
Chemical Purity	HPLC	> 95%[1]
Isotopic Enrichment (d6)	MS	≥ 98%
Identity Confirmation	¹H NMR	Conforms to Structure

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

• Objective: To determine the chemical purity of E,E-Dienestrol-d6 by separating it from any non-deuterated or other impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Injection Volume: 10 µL.

  • Data Analysis: Purity is calculated based on the area percentage of the main peak relative to the total peak area.

Mass Spectrometry (MS) for Isotopic Enrichment

• Objective: To determine the isotopic enrichment of deuterium (B1214612) in E,E-Dienestrol-d6.

• Instrumentation: A high-resolution mass spectrometer (HRMS) with an electrospray ionization (ESI) source.

• Method:

  • Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol) and infused into the mass spectrometer.

  • Ionization Mode: ESI in negative ion mode is often suitable for phenolic compounds.

  • Data Acquisition: Full scan mass spectra are acquired over a relevant m/z range.

  • Data Analysis: The isotopic distribution is analyzed to determine the percentage of the d6 isotopologue relative to all other isotopologues (d0 to d5). The isotopic enrichment should ideally be ≥98%[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy for Identity Confirmation

• Objective: To confirm the chemical structure and the position of the deuterium labels in E,E-Dienestrol-d6.

• Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

• Method:

  • Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., Methanol-d4).

  • ¹H NMR: The ¹H NMR spectrum is acquired to confirm the absence of signals at the positions where deuterium has been incorporated.

  • ¹³C NMR: The ¹³C NMR spectrum can provide further confirmation of the carbon skeleton.

  • Data Analysis: The resulting spectra are compared with the known spectra of non-deuterated E,E-Dienestrol to confirm the structure and successful deuteration.

Workflow and Pathway Visualizations

Quality Control Workflow for Deuterated Internal Standard

The following diagram illustrates the typical workflow for the quality control and certification of a deuterated internal standard like E,E-Dienestrol-d6.

Workflow for Quality Control of E,E-Dienestrol-d6

Role in Quantitative Analysis Signaling Pathway

The diagram below outlines the logical relationship of how E,E-Dienestrol-d6 functions as an internal standard in a typical LC-MS/MS analytical workflow.

Use of E,E-Dienestrol-d6 in a Quantitative LC-MS/MS Assay

References

• 1. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to the Stability and Storage of E,E-Dienestrol-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions for the deuterated synthetic estrogen, E,E-Dienestrol-d6. The information presented is critical for ensuring the integrity and accuracy of research and analytical applications involving this compound.

Chemical and Physical Properties

E,E-Dienestrol-d6 is the deuterated form of E,E-Dienestrol, a nonsteroidal estrogen. The introduction of deuterium (B1214612) atoms provides a valuable tool for various analytical techniques, particularly in mass spectrometry-based methods, where it serves as an internal standard for the quantification of the non-deuterated analogue.

Property	Value
Chemical Name	3,4-Bis(4-hydroxyphenyl)-2,4-hexadiene-d6
Synonyms	α-Dienestrol-d6, 4,4'-[(1E,2E)-1,2-Diethylidene-1,2-ethanediyl]bis-phenol-d6
Molecular Formula	C₁₈H₁₂D₆O₂
Molecular Weight	272.37 g/mol
Appearance	Light Beige to Brown Solid

Recommended Storage Conditions

Proper storage is paramount to maintain the chemical integrity of E,E-Dienestrol-d6. The following conditions are recommended based on available data from suppliers and literature on similar compounds.

Solid Form (Neat)

Condition	Temperature	Duration	Additional Notes
Long-term Storage	-20°C[1]	≥ 4 years (for unlabeled compound)[2]	Protect from light.[3]
Alternative Long-term	4°C	Not specified	For shorter durations, consult supplier data.
Shipping	Room Temperature[1]	Short-term	Minimize exposure to high temperatures and light.

In Solution

For solutions of the unlabeled compound, Dienestrol (B18971), the following storage conditions are suggested, which can be extrapolated for E,E-Dienestrol-d6 solutions.

Condition	Temperature	Duration	Solvent
Long-term Storage	-80°C[4]	Up to 6 months[4]	DMSO[4]
Short-term Storage	-20°C[4]	Up to 1 month[4]	DMSO[4]

It is crucial to use high-purity solvents and store solutions in tightly sealed, light-resistant containers. For quantitative applications, freshly prepared solutions are always recommended.

Stability Profile and Potential Degradation Pathways

While specific stability studies on E,E-Dienestrol-d6 are not extensively published, information on the parent compound, Dienestrol, and other structurally related estrogens provides insight into its stability profile.

Key Stability Considerations:

• Light Sensitivity: Dienestrol is known to be sensitive to light.[3] Exposure to UV and visible light can lead to photodegradation. Therefore, the compound and its solutions should always be protected from light.

• Thermal Stability: While stable at recommended storage temperatures, elevated temperatures can induce degradation.

• Oxidative Stability: The phenolic hydroxyl groups in the structure of E,E-Dienestrol-d6 may be susceptible to oxidation.

• pH Stability: Studies on similar estrogens suggest that the compound is relatively stable in acidic and alkaline conditions, but significant degradation can occur under forced conditions.

Potential Degradation Pathways

The degradation of estrogens can occur through various mechanisms, including oxidation of the phenolic rings and isomerization or cleavage of the dienestrol backbone. A possible degradation pathway could involve the formation of quinone-type structures, which are common metabolites of estrogens.

Potential oxidative degradation pathway for E,E-Dienestrol-d6.

Experimental Protocols for Stability Assessment

To comprehensively evaluate the stability of E,E-Dienestrol-d6, a forced degradation study is recommended. The following protocols are adapted from studies on similar estrogenic compounds.[5][6]

General Workflow for Stability Testing

General workflow for conducting stability studies.

Forced Degradation Conditions

The following table outlines the conditions for forced degradation studies. A solution of E,E-Dienestrol-d6 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) should be used.

Stress Condition	Reagent/Condition	Duration	Temperature
Acidic Hydrolysis	1 N HCl	15 min[5]	Room Temperature
Alkaline Hydrolysis	1 N NaOH	15 min[5]	Room Temperature
Oxidative	10% H₂O₂	15 min[5]	Room Temperature
Reductive	10% NaHSO₄	15 min[5]	Room Temperature
Thermal	Oven	6 hours[5]	105°C[5]
Photolytic (Visible)	Sunlight Exposure	6 hours[5]	Ambient
Photolytic (UV)	UV light (as per ICH Q1B)	Per ICH Q1B guidelines	Controlled

Analytical Methodology

A stability-indicating analytical method is essential to separate the parent compound from any potential degradation products.

• Technique: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a UV or Mass Spectrometric (MS) detector.

• Column: A C18 or Phenyl column is often suitable for the separation of estrogens.[5]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used.

• Detection:

  • UV: Monitoring at a wavelength of maximum absorbance (e.g., around 236 nm for similar compounds).[5]

  • MS/MS: For high sensitivity and specificity, allowing for the identification and quantification of both the parent compound and its degradation products.

Conclusion

E,E-Dienestrol-d6 is a stable compound when stored under the recommended conditions of -20°C in the dark. As a solid, it can be stored for extended periods. Solutions are less stable and should be prepared fresh or stored at low temperatures for a limited time. The primary degradation pathway is likely to be photo-oxidation, and therefore, protection from light is critical. For rigorous stability assessment, forced degradation studies under various stress conditions, coupled with a validated stability-indicating analytical method, are essential. The protocols and information provided in this guide serve as a comprehensive resource for researchers and scientists to ensure the reliable use of E,E-Dienestrol-d6 in their studies.

References

• 1. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Dienestrol | C18H18O2 | CID 667476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. asianpubs.org [asianpubs.org]
• 6. ecommons.roseman.edu [ecommons.roseman.edu]

Commercial Sources and Technical Applications of E,E-Dienestrol-d6: A Guide for Researchers

For researchers, scientists, and drug development professionals, this technical guide provides a comprehensive overview of the commercial availability and applications of E,E-Dienestrol-d6, a deuterated analog of the synthetic estrogen Dienestrol. This document outlines key suppliers, available quantitative data, a detailed experimental protocol for its use as an internal standard, and a visualization of its relevant biological signaling pathway.

Commercial Availability

E,E-Dienestrol-d6 is available from several reputable suppliers of reference standards and isotopically labeled compounds. Researchers can procure this product for various analytical and research applications. The table below summarizes the offerings from key vendors.

Supplier	Product Name	Catalog Number/Reference	Available Quantities	Purity	Additional Information
LGC Standards	E,E-Dienestrol-d6	TRC-D441813	5 mg, 10 mg, 25 mg	>95% (HPLC)[1]	Brand: TRC. For laboratory use only.
CymitQuimica	E,E-Dienestrol-d6	TR-D441813	5 mg, 10 mg, 25 mg	Not specified	Brand: TRC. Intended for lab use only.
MedChemExpress	E,E-Dienestrol-d6-1	HY-B1403S1	Inquire for quote	Not specified	Can be used as a tracer or internal standard for NMR, GC-MS, or LC-MS.[2]
HPC Standards	D6-E,E-Dienestrol	692946	1x5MG	Not specified	-
TargetMol	Dienestrol-d6	T6J3C8D2	Not specified	Not specified	Deuterated compound of Dienestrol.

Physicochemical Data

Property	Value
Molecular Formula	C₁₈H₁₂D₆O₂
Molecular Weight	272.37 g/mol [1]
Appearance	Light Beige to Brown Solid
Storage	-20°C[1]

Experimental Protocol: Quantification of Dienestrol using E,E-Dienestrol-d6 as an Internal Standard by LC-MS/MS

This protocol provides a general framework for the quantitative analysis of Dienestrol in a biological matrix (e.g., plasma) using E,E-Dienestrol-d6 as an internal standard. This method is based on established principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the analysis of small molecules.

1. Materials and Reagents:

• Dienestrol analytical standard

• E,E-Dienestrol-d6 (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (or other relevant biological matrix)

2. Preparation of Standard and Quality Control (QC) Samples:

• Stock Solutions: Prepare stock solutions of Dienestrol and E,E-Dienestrol-d6 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare working standard solutions of Dienestrol by serial dilution of the stock solution with a 50:50 mixture of methanol and water to create a calibration curve ranging from 1 to 1000 ng/mL.

• Internal Standard Working Solution: Prepare a working solution of E,E-Dienestrol-d6 at a suitable concentration (e.g., 100 ng/mL) in 50:50 methanol/water.

• Calibration Standards and QC Samples: Prepare calibration standards and quality control samples by spiking blank human plasma with the appropriate Dienestrol working standard solutions.

3. Sample Preparation (Protein Precipitation):

• Thaw frozen plasma samples at room temperature and vortex to ensure homogeneity.

• In a microcentrifuge tube, add 100 µL of the plasma sample.

• Add 50 µL of the E,E-Dienestrol-d6 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 2 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

• Analytical Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Mass Spectrometer (MS/MS): A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative or positive ion mode.

• MRM Transitions: Optimize the multiple reaction monitoring (MRM) transitions for both Dienestrol and E,E-Dienestrol-d6 by infusing the standard solutions directly into the mass spectrometer.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of Dienestrol to E,E-Dienestrol-d6 against the concentration of the calibration standards.

• Determine the concentration of Dienestrol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Below is a graphical representation of the experimental workflow.

Caption: Workflow for Dienestrol quantification using LC-MS/MS.

Biological Signaling Pathway

Dienestrol, like other estrogens, exerts its biological effects primarily through interaction with estrogen receptors (ERs), which are members of the nuclear hormone receptor superfamily. The binding of Dienestrol to ERα and ERβ initiates a cascade of molecular events that ultimately modulate gene expression in target cells.

The primary mechanism of action involves the following steps:

• Ligand Binding: Dienestrol, being lipophilic, diffuses across the cell membrane and binds to estrogen receptors located in the cytoplasm or nucleus.

• Conformational Change and Dimerization: Upon ligand binding, the estrogen receptor undergoes a conformational change, dissociates from heat shock proteins, and dimerizes.

• Nuclear Translocation and DNA Binding: The ligand-receptor complex translocates to the nucleus (if not already there) and binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes.

• Recruitment of Co-regulators and Gene Transcription: The DNA-bound receptor complex recruits co-activators or co-repressors, which in turn modulate the transcription of downstream genes, leading to the physiological effects of estrogens.

The following diagram illustrates the classical genomic signaling pathway of Dienestrol.

Caption: Classical genomic signaling pathway of Dienestrol.

This technical guide provides a foundational understanding of the commercial sources and key applications of E,E-Dienestrol-d6 for research and development purposes. The provided information is intended to facilitate the design and execution of experiments requiring a reliable internal standard for Dienestrol quantification and to offer insight into its biological mechanism of action.

References

• 1. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of E,E-Dienestrol in Human Plasma using E,E-Dienestrol-d6 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of E,E-Dienestrol in human plasma. To ensure the highest accuracy and precision, a stable isotope-labeled internal standard, E,E-Dienestrol-d6, is employed. The described method utilizes a straightforward liquid-liquid extraction (LLE) procedure for sample preparation, followed by a rapid chromatographic separation. This protocol is intended for researchers, scientists, and professionals in drug development who require a reliable analytical method for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring of E,E-Dienestrol.

Introduction

E,E-Dienestrol is a synthetic, non-steroidal estrogen. Accurate and precise quantification of E,E-Dienestrol in biological matrices is essential for clinical and pharmacological research. The "gold standard" for quantitative LC-MS/MS analysis is the use of a stable isotope-labeled internal standard, such as E,E-Dienestrol-d6.[1] This internal standard co-elutes with the analyte and experiences identical ionization effects, effectively compensating for matrix effects and variations in sample processing and instrument response. This document provides a detailed protocol for a validated LC-MS/MS method for the determination of E,E-Dienestrol in human plasma.

Experimental

Materials and Reagents

• E,E-Dienestrol

• E,E-Dienestrol-d6

• HPLC-grade Methanol

• HPLC-grade Acetonitrile

• HPLC-grade Water

• Formic Acid

• Human Plasma (K2-EDTA)

Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradient delivery

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: C18, 2.1 x 50 mm, 1.7 µm

Sample Preparation Protocol

A liquid-liquid extraction procedure is employed for the isolation of E,E-Dienestrol from human plasma.

• Aliquot 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 25 µL of the E,E-Dienestrol-d6 internal standard working solution (e.g., at a concentration of 100 ng/mL in methanol) to each tube, except for the blank samples.

• Vortex mix for 10 seconds.

• Add 500 µL of methyl tert-butyl ether (MTBE) to each tube.

• Vortex mix for 1 minute to ensure thorough extraction.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant (organic layer) to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 10 µL into the LC-MS/MS system.

LC-MS/MS Conditions

The following table summarizes the chromatographic and mass spectrometric conditions.

Parameter	Value
LC Conditions
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 95% B over 3 minutes, hold at 95% B for 1 minute, then re-equilibrate at 30% B for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL
MS Conditions
Ionization Mode	Electrospray Ionization (ESI), Negative
Monitored Reaction	E,E-Dienestrol: m/z 265.1 -> 133.1E,E-Dienestrol-d6: m/z 271.1 -> 136.1
Collision Energy	Optimized for the specific instrument
Dwell Time	100 ms

Results and Discussion

Method Validation

The LC-MS/MS method was validated for linearity, precision, accuracy, and recovery. The following tables summarize the key validation parameters.

Table 1: Linearity of E,E-Dienestrol in Human Plasma

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)
E,E-Dienestrol	0.1 - 100	> 0.995

Table 2: Precision and Accuracy for E,E-Dienestrol in Human Plasma

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (%)
LQC	0.3	< 10	< 10	90 - 110
MQC	10	< 10	< 10	90 - 110
HQC	80	< 10	< 10	90 - 110

Table 3: Recovery of E,E-Dienestrol from Human Plasma

Analyte	Concentration (ng/mL)	Recovery (%)
E,E-Dienestrol	10	> 85

Visualization of Experimental Workflow and Logical Relationships

Caption: A schematic of the analytical workflow for E,E-Dienestrol quantification.

Caption: Logical flow of how E,E-Dienestrol-d6 ensures accurate analysis.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and high-throughput solution for the quantification of E,E-Dienestrol in human plasma. The use of E,E-Dienestrol-d6 as an internal standard is crucial for mitigating the variability inherent in sample preparation and analysis, thereby ensuring the accuracy and precision of the results. This method is well-suited for applications in clinical research and drug development that require the precise measurement of E,E-Dienestrol.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Quantification of Dienestrol using E,E-Dienestrol-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dienestrol is a synthetic, non-steroidal estrogen that has been utilized in hormone replacement therapy. Accurate quantification of Dienestrol in various matrices, such as pharmaceutical formulations and biological fluids, is crucial for drug development, quality control, and pharmacokinetic studies. The use of a stable isotope-labeled internal standard, such as E,E-Dienestrol-d6, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The stable isotope-labeled internal standard mimics the analyte's chemical and physical properties, correcting for variations in sample preparation and instrument response, thus leading to high accuracy and precision.

These application notes provide a detailed protocol for the quantification of Dienestrol using E,E-Dienestrol-d6 as an internal standard. The protocol is adaptable for various sample matrices and is intended to serve as a comprehensive guide for researchers in the field.

Experimental Protocols

Materials and Reagents

• Dienestrol analytical standard

• E,E-Dienestrol-d6 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2 EDTA) or other relevant matrix

• Solid Phase Extraction (SPE) cartridges (e.g., Polymeric Reversed Phase)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system capable of binary gradient elution.

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Analytical column: A reversed-phase column, such as a C18 or Phenyl column, is recommended for the separation of Dienestrol.

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare stock solutions of Dienestrol and E,E-Dienestrol-d6 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare working standard solutions of Dienestrol by serial dilution of the stock solution with a 50:50 mixture of methanol and water to create a calibration curve ranging from 1 to 1000 ng/mL.

• Internal Standard Working Solution: Prepare a working solution of E,E-Dienestrol-d6 at a concentration of 100 ng/mL in 50:50 methanol:water.

• Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and QC samples by spiking blank human plasma or the matrix of interest with the appropriate Dienestrol working standard solutions.

Sample Preparation: Solid Phase Extraction (SPE) for Plasma Samples

• Pre-treatment: To 500 µL of plasma sample, add 50 µL of the E,E-Dienestrol-d6 internal standard working solution (100 ng/mL).

• Conditioning: Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute Dienestrol and E,E-Dienestrol-d6 from the cartridge with 1 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

The following is a recommended starting point for LC-MS/MS method development. Optimization may be required based on the specific instrumentation and sample matrix.

Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition
Column	C18 or Phenyl Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS/MS) Parameters

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dienestrol	265.1	237.1	Optimized (e.g., 30)
265.1	133.1	Optimized (e.g., 35)
E,E-Dienestrol-d6	271.1	243.1	Optimized (e.g., 30)
271.1	137.1	Optimized (e.g., 35)

Note: The specific product ions and collision energies should be optimized for the instrument in use.

Data Presentation

The quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Quantification (LOQ)	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LOQ)
Precision (% RSD)	< 15% (< 20% at LOQ)
Recovery	> 85%
Matrix Effect	Minimized by internal standard

Table 2: Example Quantitative Results from Spiked Plasma Samples

Spiked Concentration (ng/mL)	Measured Concentration (ng/mL) (Mean ± SD, n=3)	Accuracy (%)	Precision (%RSD)
1 (LOQ)	0.95 ± 0.12	-5.0	12.6
5	5.2 ± 0.4	+4.0	7.7
50	48.9 ± 3.1	-2.2	6.3
500	508 ± 25	+1.6	4.9

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for Dienestrol quantification.

Dienestrol Signaling Pathway

Dienestrol, as a synthetic estrogen, primarily exerts its effects through binding to estrogen receptors (ERs), predominantly ERα and ERβ. This interaction initiates a cascade of molecular events that can be broadly categorized into genomic and non-genomic pathways.[1][2]

Caption: Simplified Dienestrol signaling pathway.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Solid-Phase Extraction (SPE) for the Determination of Estrogens in Water Samples

Introduction

Estrogens, a class of steroid hormones, are increasingly detected as environmental contaminants in various water bodies.[1][2] Their presence, even at trace concentrations in the nanogram per liter (ng/L) range, is a significant concern due to their potential as endocrine-disrupting chemicals (EDCs), which can adversely affect aquatic life and human health.[1][2] Accurate and sensitive analytical methods are crucial for monitoring these compounds in environmental water samples. Solid-phase extraction (SPE) has emerged as a robust and widely used technique for the extraction and preconcentration of estrogens from complex aqueous matrices prior to instrumental analysis.[3] This application note provides a detailed protocol for the solid-phase extraction of common estrogens from water samples using C18 cartridges, a frequently utilized sorbent for this purpose.

The principle of this method involves passing a water sample through a solid sorbent (the stationary phase) that retains the target estrogen analytes. Interfering substances are then washed away, and the concentrated estrogens are subsequently eluted with a small volume of an organic solvent. This process not only concentrates the analytes but also purifies the sample, leading to improved detection limits and analytical performance. The subsequent analysis is typically performed using highly sensitive techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents

• Solid-Phase Extraction Cartridges: C18, 500 mg, 3 mL (or similar)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Reagent Water (HPLC grade)

• Hydrochloric Acid (HCl)

• Nitrogen gas, high purity

• Glassware: beakers, graduated cylinders, autosampler vials

• SPE vacuum manifold

• Sample filtration apparatus with glass fiber filters (e.g., 0.7 µm)

• Evaporation system (e.g., nitrogen evaporator)

Experimental Protocol

This protocol outlines the manual solid-phase extraction procedure for estrogens in water samples.

1. Sample Preparation

• Collect water samples in clean amber glass bottles to prevent photodegradation of the analytes.

• To inhibit microbial degradation, samples can be preserved by adjusting the pH to approximately 3 with hydrochloric acid.

• Filter the water samples through a 0.7 µm glass fiber filter to remove suspended particulate matter that could clog the SPE cartridge.

2. Solid-Phase Extraction Procedure

The following steps should be performed using an SPE vacuum manifold.

• Cartridge Conditioning:

  • Pass 6 mL of methanol through the C18 cartridge to activate the sorbent.

  • Follow with 6 mL of reagent water to equilibrate the sorbent. Do not allow the cartridge to go dry at this stage.

• Sample Loading:

  • Load the pre-filtered water sample (e.g., 200 mL to 1 L) onto the conditioned cartridge at a steady flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 6 mL of 5% (v/v) methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Elute the retained estrogens from the cartridge by passing 5-10 mL of methanol or acetonitrile through the sorbent at a low flow rate (1-2 mL/min). Collect the eluate in a clean collection tube.

3. Eluate Post-Treatment

• Evaporate the collected eluate to dryness under a gentle stream of nitrogen at a temperature of approximately 40°C.

• Reconstitute the residue in a small, precise volume (e.g., 0.5 - 1 mL) of the initial mobile phase to be used for the LC-MS/MS or GC-MS analysis.

• Vortex the reconstituted sample to ensure complete dissolution of the analytes.

• Transfer the final extract to an autosampler vial for instrumental analysis.

Quantitative Data Summary

The following table summarizes the performance data for the analysis of various estrogens in water samples using solid-phase extraction coupled with chromatographic methods.

Estrogen Compound	Sorbent Type	Sample Volume (mL)	Elution Solvent	Recovery (%)	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Reference
Estrone (E1)	C18	2500	-	84-116	<0.2 ng/L (LOD)
17β-Estradiol (E2)	C18	2500	-	84-116	<0.2 ng/L (LOD)
Estriol (E3)	C18	2500	-	84-116	<0.2 ng/L (LOD)
17α-Ethinylestradiol (EE2)	C18	2500	-	84-116	<0.2 ng/L (LOD)
Estrone (E1)	Oasis HLB	200	-	81-103	0.6-0.9 ng/L (LOQ)
17β-Estradiol (E2)	Oasis HLB	200	-	81-103	0.6-0.9 ng/L (LOQ)
Estriol (E3)	Oasis HLB	200	-	81-103	0.6-0.9 ng/L (LOQ)
17α-Ethinylestradiol (EE2)	Oasis HLB	200	-	81-103	0.6-0.9 ng/L (LOQ)
17α-Estradiol	Oasis HLB	200	-	81-103	0.6-0.9 ng/L (LOQ)
Estrone (E1)	Carbon Cryogel	200	Ethyl Acetate/Methanol (1:1)	82-95	-
17β-Estradiol (E2)	Carbon Cryogel	200	Ethyl Acetate/Methanol (1:1)	82-95	-
17α-Ethinylestradiol (EE2)	Carbon Cryogel	200	Ethyl Acetate/Methanol (1:1)	82-95	-

Visual Representation of the Experimental Workflow

Figure 1. Workflow for the solid-phase extraction of estrogens from water samples.

This solid-phase extraction protocol provides a reliable and effective method for the concentration and purification of estrogens from water samples. The use of C18 cartridges, coupled with subsequent analysis by mass spectrometry, allows for the sensitive and accurate quantification of these endocrine-disrupting compounds at environmentally relevant concentrations. The versatility of SPE allows for modifications to this protocol, such as the use of different sorbents like Oasis HLB, to optimize for specific sample matrices and target analytes. Careful adherence to this protocol will enable researchers to generate high-quality data for the monitoring and risk assessment of estrogens in the aquatic environment.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. A sensitive, robust method for determining natural and synthetic hormones in surface and wastewaters by continuous solid-phase extraction–gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Bioanalytical Method Development for the Quantification of Estrogens: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the bioanalytical quantification of estrogens, primarily focusing on estradiol (B170435) (E2) and estrone (B1671321) (E1). The methodologies described herein are essential for preclinical and clinical research, drug development, and diagnostics. The three most common and robust analytical techniques are covered: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Introduction

Estrogens are a class of steroid hormones that play a crucial role in the development and regulation of the female reproductive system and secondary sex characteristics. They are also involved in various physiological processes in both females and males, including bone health, cardiovascular function, and cognition. Accurate and precise quantification of endogenous and synthetic estrogens in biological matrices such as serum, plasma, and urine is critical for a wide range of research and clinical applications. This includes pharmacokinetic studies of estrogen-related drugs, monitoring of hormone replacement therapy, and investigation of endocrine-disrupting chemicals.

The selection of an appropriate bioanalytical method depends on the specific requirements of the study, including the desired sensitivity, specificity, sample matrix, and throughput. LC-MS/MS is considered the gold standard for its high sensitivity and specificity. GC-MS offers excellent chromatographic resolution and sensitivity, particularly for volatile compounds, but often requires derivatization. ELISA is a high-throughput immunoassay suitable for rapid screening of a large number of samples.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS has become the preferred method for the quantification of estrogens due to its superior analytical specificity and sensitivity.[1] This technique allows for the simultaneous measurement of multiple estrogens and their metabolites in a single run.

Experimental Protocol: Quantification of Estradiol and Estrone in Human Serum

This protocol describes a validated LC-MS/MS method for the simultaneous quantification of estradiol (E2) and estrone (E1) in human serum.

1.1.1. Materials and Reagents

• Estradiol (E2) and Estrone (E1) certified reference standards

• ¹³C-labeled internal standards (e.g., [¹³C₃]-E2 and [¹³C₃]-E1)

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Hexane and Ethyl Acetate (B1210297) (for Liquid-Liquid Extraction)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Human serum (blank and study samples)

1.1.2. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 250 µL of serum sample, add 20 µL of the internal standard working solution (~2 ng/mL of [¹³C₃]-E2 and [¹³C₃]-E1) and vortex to mix.[2]

• Perform liquid-liquid extraction by adding 1 mL of a hexane:ethyl acetate (85:15, v/v) mixture.[2]

• Thoroughly mix for 10 minutes.[2]

• Centrifuge the samples at 4000 g for 5 minutes.[2]

• Transfer 700 µL of the upper organic layer to a clean 96-well plate.[2]

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 20 µL of methanol followed by 30 µL of distilled water.[2]

1.1.3. Sample Preparation (Solid-Phase Extraction - SPE)

• Pre-treat 100 µL of serum by adding 400 µL of 0.5% formic acid in water.[3]

• Spike with internal standards.[3]

• Condition the SPE cartridge (e.g., Agilent Bond Elut Plexa) according to the manufacturer's instructions.

• Load the pre-treated sample onto the cartridge.

• Wash the cartridge to remove interferences.

• Elute the estrogens with an appropriate solvent (e.g., methanol).

• Evaporate the eluate to dryness and reconstitute in the mobile phase.[3]

1.1.4. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system (e.g., Waters ACQUITY UPLC).

• Column: A reversed-phase column suitable for steroid analysis (e.g., Agilent Zorbax Extend C18).[4]

• Mobile Phase: A gradient of water with 0.1% ammonium (B1175870) hydroxide (B78521) (A) and methanol (B) is commonly used.[5]

• Flow Rate: 0.250 mL/min.[5]

• Injection Volume: 50 µL.[5]

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., SCIEX QTRAP 6500+).[5]

• Ionization Mode: Negative electrospray ionization (ESI-).[5]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and internal standard.

Data Presentation: LC-MS/MS Method Validation Parameters

Parameter	Estradiol (E2)	Estrone (E1)	Reference
Lower Limit of Quantification (LLOQ)	0.16 - 3.8 pg/mL	0.07 - 3.7 pg/mL	[1][5][6]
Linearity Range	0.5 - 1000.9 pg/mL	0.5 - 1000.9 pg/mL	[1][6]
Intra-day Precision (%CV)	< 9.0%	< 7.8%	[5]
Inter-day Precision (%CV)	4.5% - 9.5%	4.5% - 9.5%	[7]
Accuracy (% Bias)	92.7% - 112.3%	95.5% - 103.2%	[1]
Recovery	88% - 108%	88% - 108%	[7]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of estrogens, offering high resolution and sensitivity. A critical step in GC-MS analysis of estrogens is derivatization to increase their volatility and thermal stability.[8]

Experimental Protocol: Quantification of Estrogens in Urine

This protocol outlines a GC-MS method for the quantification of estrogen metabolites in human urine.

2.1.1. Materials and Reagents

• Estrogen standards

• Deuterated internal standards

• β-Glucuronidase/arylsulfatase for deconjugation

• Derivatizing agents: e.g., N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) or a two-step derivatization with ethoxycarbonlyation (EOC) followed by pentafluoropropionyl (PFP).[9][10]

• Organic solvents (e.g., hexane, diethyl ether)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB).[7]

2.1.2. Sample Preparation

• Thaw frozen urine samples and centrifuge to remove particulates.[8]

• Add internal standards to 2 mL of urine supernatant.[8]

• Perform enzymatic hydrolysis to deconjugate the estrogen metabolites.[8]

• Extract the free estrogens using either liquid-liquid extraction or solid-phase extraction.

• Evaporate the extract to dryness.

2.1.3. Derivatization

• Add a suitable solvent (e.g., pyridine) and the derivatizing agent (e.g., BSTFA with 1% TMCS) to the dried extract.[8]

• Heat the mixture at 60-80°C for 30 minutes to facilitate the derivatization reaction.[8][9]

• Cool the sample to room temperature before injection into the GC-MS.[8]

2.1.4. GC-MS Conditions

• GC System: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS).[8]

• Column: A non-polar capillary column such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5ms).[8]

• Injector Temperature: 280°C.[8]

• Injection Mode: Splitless.[8]

• Carrier Gas: Helium.[8]

• Oven Temperature Program: An initial temperature of 150°C, ramped to 240°C.[8]

• Mass Spectrometer: A quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) or Negative Chemical Ionization (NCI).

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for each derivatized estrogen.[10]

Data Presentation: GC-MS Method Validation Parameters

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.02 - 0.5 ng/mL	[10]
Linearity (r²)	> 0.995	[10]
Precision (%CV)	1.4% - 10.5%	[10]
Accuracy (% Bias)	91.4% - 108.5%	[10]
Recovery	78% - 102%	[7]

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a widely used immunoassay for the quantification of estrogens, particularly 17β-estradiol, in serum and plasma. It is based on the principle of competitive binding.

Experimental Protocol: Quantification of 17β-Estradiol in Serum

This protocol is a general guideline for a competitive ELISA for 17β-estradiol. Specific instructions may vary depending on the commercial kit used.

3.1.1. Materials

• Commercial 17β-Estradiol ELISA kit (containing pre-coated microplate, standards, enzyme conjugate, substrate, and stop solution).

• Microplate reader capable of measuring absorbance at 450 nm.

• Pipettes and other standard laboratory equipment.

3.1.2. Assay Procedure

• Prepare standards and samples as per the kit instructions.

• Add standards, controls, and samples to the appropriate wells of the microtiter plate.[11]

• Add the 17β-Estradiol-HRP conjugate to each well.[12]

• Incubate the plate, typically for 1-2 hours at room temperature or 37°C, to allow for competitive binding.[12]

• Wash the plate multiple times to remove unbound reagents.[11]

• Add the TMB substrate solution to each well, which will react with the bound enzyme to produce a color.

• Incubate for a specified time to allow for color development.[11]

• Stop the reaction by adding the stop solution.

• Read the absorbance of each well at 450 nm using a microplate reader.

• The intensity of the color is inversely proportional to the concentration of 17β-estradiol in the sample.[12]

Data Presentation: ELISA Method Validation Parameters

Parameter	17β-Estradiol	Reference
Sensitivity (LOD)	8.68 pg/mL	[12]
Assay Range	20 - 2000 pg/mL	[12]
Intra-assay Precision (%CV)	≤ 9%
Inter-assay Precision (%CV)	≤ 10%
Recovery	95.69% ± 7.74%	[1]

Mandatory Visualizations

Estrogen Signaling Pathway

Caption: Simplified diagram of genomic and non-genomic estrogen signaling pathways.

Experimental Workflow for Estrogen Quantification

Caption: General experimental workflow for the bioanalytical quantification of estrogens.

References

• 1. content.abcam.com [content.abcam.com]
• 2. Analytical procedures for the determination of estrogen compounds in a surface water reservoir in Southeast Brazil [redalyc.org]
• 3. Measurement of Estradiol in Human Serum by LC-MS/MS Using a Novel Estrogen-Specific Derivatization Reagent. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ijpsr.com [ijpsr.com]
• 9. Measurement of serum estrogen and estrogen metabolites in pre- and postmenopausal women with osteoarthritis using high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ibl-international.com [ibl-international.com]
• 11. Optimization and validation of a GC-MS quantitative method for the determination of an extended estrogenic profile in human urine: Variability intervals in a population of healthy women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. eaglebio.com [eaglebio.com]

Technical Notes & Optimization

troubleshooting isotopic interference with E,E-Dienestrol-d6

Welcome to the technical support center for the analysis of E,E-Dienestrol using the deuterated internal standard, E,E-Dienestrol-d6. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during LC-MS/MS analysis, with a specific focus on isotopic interference.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern with E,E-Dienestrol-d6?

A1: Isotopic interference, often called isotopic cross-talk, occurs when the signal from the naturally occurring isotopes of the analyte (E,E-Dienestrol) contributes to the signal of its stable isotope-labeled internal standard (E,E-Dienestrol-d6).[1] E,E-Dienestrol (C₁₈H₁₈O₂) has naturally abundant heavy isotopes (primarily ¹³C). At high concentrations of the analyte, the M+6 isotope peak of Dienestrol can have a mass-to-charge ratio (m/z) that overlaps with the M peak of the Dienestrol-d6 standard. This overlap artificially inflates the internal standard's signal, leading to inaccurate and underestimated analyte concentrations. This is particularly critical when a small mass difference exists between the analyte and the standard.

Q2: My results show inconsistent quantification at high analyte concentrations. How can I confirm if isotopic cross-talk is the cause?

A2: To diagnose isotopic cross-talk, you can perform a simple experiment. Prepare two sets of samples:

• Set A: A high-concentration solution of the unlabeled E,E-Dienestrol analyte without the E,E-Dienestrol-d6 internal standard.

• Set B: A solution containing only the E,E-Dienestrol-d6 internal standard at your typical working concentration.

Analyze both sets using your LC-MS/MS method. Monitor the mass transition for the internal standard in both runs. If you observe a significant signal in Set A at the retention time of Dienestrol, it confirms that the isotopic variants of the analyte are contributing to the internal standard's channel.

Q3: I suspect interference from a co-eluting compound. What are the recommended troubleshooting steps?

A3: Interference from co-eluting compounds, which can be metabolites or matrix components, can lead to ion suppression or enhancement, affecting analytical accuracy.[2]

• Optimize Chromatography: The first step is to improve chromatographic separation. Adjusting the mobile phase gradient, changing the column type (e.g., to one with a different stationary phase), or modifying the flow rate can help separate the interfering peak from your analyte and internal standard.

• Refine Sample Preparation: A more rigorous sample clean-up can remove interfering matrix components.[3] If using liquid-liquid extraction (LLE), try a different solvent. If using solid-phase extraction (SPE), ensure the wash steps are adequate or test a different sorbent.

• Select More Specific Mass Transitions: Analyze the full scan and product ion scan mass spectra of both Dienestrol and the suspected interference. Identify unique precursor-product ion transitions for Dienestrol and Dienestrol-d6 that are not present in the interfering compound.

Q4: The signal for my E,E-Dienestrol-d6 internal standard is variable or low across my sample batch. What are the potential causes?

A4: Signal variability in the internal standard can stem from several factors:

• Differential Matrix Effects: Even with a co-eluting deuterated standard, slight differences in retention time (the "deuterium isotope effect") can expose the standard to different matrix environments than the analyte, causing differential ion suppression or enhancement.[2]

• Inconsistent Sample Preparation: Variability in extraction recovery, evaporation, or reconstitution steps can lead to inconsistent internal standard concentrations in the final extracts.[2]

• Isotopic Instability (H/D Exchange): Deuterium atoms can sometimes exchange with protons from the solvent or matrix, especially if the labels are on chemically labile positions (e.g., near heteroatoms). This leads to a decrease in the deuterated standard's signal.

• Suboptimal Concentration: An internal standard concentration that is significantly different from the analyte's concentration range can lead to competition in the ion source.

Troubleshooting Workflows & Diagrams

The following diagrams illustrate key troubleshooting and conceptual workflows.

Caption: General troubleshooting workflow for inaccurate results.

Caption: Isotopic cross-talk from analyte to internal standard.

Quantitative Data & Mass Transitions

Accurate analysis relies on selecting specific and intense mass transitions (precursor → product ions) for both the analyte and the internal standard. Analysis is typically performed in negative electrospray ionization (ESI-) mode.

Compound	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
E,E-Dienestrol	265.1	249.0	25	Negative ESI
E,E-Dienestrol	265.1	93.0	30	Negative ESI
E,E-Dienestrol-d6	~271.1	~255.0	25	Negative ESI
Table 1: Example MRM (Multiple Reaction Monitoring) transitions for E,E-Dienestrol analysis. Note: The exact m/z for the deuterated standard may vary slightly based on synthesis. Collision energies should be optimized for the specific instrument used. Data is illustrative and based on published methods for similar compounds.

Example of Isotopic Cross-talk Evaluation

The following table illustrates data from an experiment to diagnose cross-talk. A high-concentration Dienestrol sample (1000 ng/mL) without internal standard was injected.

Sample ID	Analyte Monitored	Analyte Conc. (ng/mL)	IS Monitored	IS Conc. (ng/mL)	Peak Area in IS Channel (m/z ~271.1 → ~255.0)
Blank	Dienestrol	0	Dienestrol-d6	0	50
IS Only	Dienestrol	0	Dienestrol-d6	50	850,000
High Analyte	Dienestrol	1000	Dienestrol-d6	0	42,500
Table 2: In this example, the "High Analyte" sample produces a significant peak area (42,500) in the internal standard's mass channel, representing approximately 5% cross-talk (42,500 / 850,000), which can lead to significant underestimation of the analyte at this concentration.

Experimental Protocols

Protocol 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting Dienestrol from a biological matrix like human plasma.

Objective: To extract E,E-Dienestrol and the internal standard from plasma while minimizing matrix components.

Methodology:

• Sample Aliquoting: Pipette 200 µL of plasma sample, calibrator, or QC into a 2 mL polypropylene (B1209903) microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the E,E-Dienestrol-d6 working solution (e.g., 500 ng/mL in methanol) to each tube and vortex briefly.

• Extraction: Add 1.2 mL of an extraction solvent (e.g., a 2:3 v/v mixture of hexane (B92381) and ethyl acetate) to each tube.

• Mixing: Cap the tubes and vortex vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 5 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer 1 mL of the upper organic layer to a clean tube, avoiding the protein pellet and aqueous layer.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-45°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water) and vortex.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS injection.

Protocol 2: LC-MS/MS Instrument Parameters

This protocol provides a starting point for method development. Parameters should be optimized for your specific system.

Objective: To achieve chromatographic separation and sensitive detection of E,E-Dienestrol and its internal standard.

Methodology:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid or 2 mM ammonium (B1175870) fluoride

• Mobile Phase B: Methanol

• Gradient:

  • 0.0 min: 30% B

  • 5.0 min: 95% B

  • 5.5 min: 95% B

  • 5.6 min: 30% B

  • 7.0 min: 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electrospray Ionization (ESI), Negative Mode

• Ion Source Parameters:

  • Capillary Voltage: -3500 V

  • Gas Temperature: 300°C

  • Gas Flow: 10 L/min

  • Nebulizer Pressure: 40 psi

• Acquisition Mode: Multiple Reaction Monitoring (MRM) using transitions from Table 1.

References

• 1. benchchem.com [benchchem.com]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation - PMC [pmc.ncbi.nlm.nih.gov]

stability of E,E-Dienestrol-d6 in different solvent mixtures

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of E,E-Dienestrol-d6 in various solvent mixtures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for neat E,E-Dienestrol-d6?

A1: For long-term storage, E,E-Dienestrol-d6 in its neat (solid) form should be stored at -20°C.[1]

Q2: In which solvents is E,E-Dienestrol-d6 soluble?

A2: E,E-Dienestrol-d6 is expected to have similar solubility to Dienestrol, which is freely soluble in organic solvents such as methanol, ethanol, acetone, and ether.[2] It is also soluble in dimethyl sulfoxide (B87167) (DMSO).[3] It is practically insoluble in water.[2]

Q3: Is E,E-Dienestrol-d6 sensitive to light?

A3: Yes, Dienestrol, the parent compound, is known to be sensitive to light.[2] Therefore, it is crucial to protect solutions of E,E-Dienestrol-d6 from light by using amber vials or by working in a dark environment.

Q4: What is the primary use of E,E-Dienestrol-d6 in experimental settings?

A4: E,E-Dienestrol-d6 is a deuterated form of E,E-Dienestrol and is commonly used as an internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.

Q5: How long can I store E,E-Dienestrol-d6 in a stock solution?

A5: For Dienestrol stock solutions, storage at -80°C is recommended for up to 6 months, and at -20°C for up to 1 month. Similar stability can be expected for E,E-Dienestrol-d6 solutions, although it is best practice to prepare fresh solutions for critical experiments or to perform a stability study for your specific solvent and storage conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent analytical results (e.g., varying peak areas in LC-MS)	Degradation of E,E-Dienestrol-d6 in the solvent mixture.	Prepare fresh stock and working solutions. Verify the stability of the compound in your chosen solvent by analyzing the solution at different time points. Consider using a more stable solvent if degradation is observed.
Improper storage of the solution (e.g., exposure to light or elevated temperatures).	Store solutions in amber vials at the recommended temperature (-20°C or -80°C). Minimize exposure to ambient light and temperature during handling.
Appearance of unknown peaks in the chromatogram	Degradation products of E,E-Dienestrol-d6.	Investigate potential degradation pathways. This may involve exposure to acidic or basic conditions, oxidation, or photolysis. Adjust solvent pH or add antioxidants if necessary.
Contamination of the solvent or glassware.	Use high-purity solvents and thoroughly clean all glassware. Run a blank analysis of the solvent to check for contaminants.
Precipitation of the compound in the solvent mixture	Poor solubility of E,E-Dienestrol-d6 in the chosen solvent or solvent mixture.	Ensure the selected solvent has good solvating power for E,E-Dienestrol-d6. If using a mixed solvent system (e.g., methanol/water), ensure the proportion of the organic solvent is high enough to maintain solubility.
Storage at too low a temperature for the specific solvent mixture.	While low temperatures are generally recommended for stability, some solvent mixtures can cause the compound to precipitate upon freezing. Check the solubility at the storage temperature.

Stability Data in Different Solvent Mixtures

While specific quantitative stability data for E,E-Dienestrol-d6 is not extensively available in published literature, the following table provides an illustrative example of how such data would be presented. Researchers are encouraged to perform their own stability studies based on their specific experimental conditions.

Table 1: Illustrative Stability of E,E-Dienestrol-d6 (1 mg/mL) at 4°C over 28 Days

Solvent Mixture	% Remaining (Day 0)	% Remaining (Day 7)	% Remaining (Day 14)	% Remaining (Day 28)
Methanol	100%	99.5%	98.9%	97.8%
Acetonitrile	100%	99.2%	98.5%	97.1%
Dimethyl Sulfoxide (DMSO)	100%	99.8%	99.5%	99.1%
50:50 Methanol:Water	100%	98.1%	96.5%	93.2%

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Experimental Protocols

Protocol for a Short-Term Stability Study of E,E-Dienestrol-d6

This protocol outlines a general procedure to assess the stability of E,E-Dienestrol-d6 in a specific solvent mixture over a short period.

1. Preparation of Stock Solution:

• Accurately weigh a known amount of E,E-Dienestrol-d6.

• Dissolve it in the chosen solvent (e.g., methanol) to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

2. Preparation of Working Solutions:

• Dilute the stock solution with the same solvent to a suitable working concentration for your analytical method (e.g., 10 µg/mL).

3. Storage Conditions:

• Aliquot the working solution into several amber vials to minimize the effects of repeated freeze-thaw cycles and light exposure.

• Store the vials at the desired temperature conditions (e.g., 4°C and room temperature).

4. Analysis:

• Analyze the solutions at predetermined time points (e.g., 0, 24, 48, 72 hours, and 1 week).

• Use a validated stability-indicating analytical method, such as HPLC-UV or LC-MS, to quantify the concentration of E,E-Dienestrol-d6.

5. Data Evaluation:

• Compare the concentration at each time point to the initial concentration (time 0).

• Calculate the percentage of E,E-Dienestrol-d6 remaining.

• Assess for the presence of any new peaks that may indicate degradation products.

Visualizations

Caption: Workflow for a typical stability study of E,E-Dienestrol-d6.

Caption: Troubleshooting logic for inconsistent analytical results.

References

• 1. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. Dienestrol | C18H18O2 | CID 667476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

potential for H/D exchange in E,E-Dienestrol-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing E,E-Dienestrol-d6 as an internal standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is E,E-Dienestrol-d6 and where are the deuterium (B1214612) labels located?

E,E-Dienestrol-d6 is the deuterated form of E,E-Dienestrol, a synthetic nonsteroidal estrogen. It is commonly used as an internal standard in quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). The six deuterium atoms are strategically placed on the molecule to provide a distinct mass shift from the unlabeled analogue. The labeling is on the carbon skeleton, not on the exchangeable phenolic hydroxyl groups.

Q2: How stable are the deuterium labels on E,E-Dienestrol-d6?

The deuterium labels in E,E-Dienestrol-d6 are generally stable under typical analytical conditions. The labels are located on the ethylidene groups and the phenyl rings, which are not readily exchangeable. However, prolonged exposure to strong acidic or basic conditions, or high temperatures, could potentially lead to a low level of H/D exchange. Studies on the stability of estrogens and their metabolites in urine samples have shown them to be stable under typical processing and storage conditions.

Q3: What are the primary causes of signal loss or variability when using E,E-Dienestrol-d6 as an internal standard?

Low or inconsistent signal intensity of a deuterated internal standard can arise from several factors:

• H/D Exchange: Although the labels on E,E-Dienestrol-d6 are relatively stable, some back-exchange with hydrogen from the solvent or matrix can occur under harsh conditions, reducing the concentration of the fully deuterated standard.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of the internal standard in the mass spectrometer's ion source.

• Suboptimal Instrument Conditions: Incorrect instrument settings, such as ionization source parameters, can lead to inefficient detection.

• Degradation: Like its non-deuterated counterpart, E,E-Dienestrol-d6 may degrade if exposed to light or incompatible storage conditions for extended periods. Dienestrol is known to be sensitive to light.[1]

Q4: Can the "isotope effect" impact my analysis with E,E-Dienestrol-d6?

Yes, the "isotope effect" can cause slight differences in the physicochemical properties between E,E-Dienestrol-d6 and the unlabeled E,E-Dienestrol. This may result in a minor shift in chromatographic retention time. If this slight separation leads to the analyte and the internal standard entering the ion source at different times, they may experience different levels of matrix effects, potentially affecting the accuracy of quantification. It is important to check for co-elution during method development.

Troubleshooting Guide

This guide addresses specific issues you may encounter when using E,E-Dienestrol-d6 in your experiments.

Problem	Potential Cause	Recommended Action
Low Signal Intensity of E,E-Dienestrol-d6	Inefficient ionization.	Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature).
Matrix suppression.	Improve sample clean-up to remove interfering matrix components. Consider alternative extraction methods like solid-phase extraction (SPE).
Incorrect concentration.	Verify the concentration of the spiking solution.
H/D back-exchange.	Avoid harsh acidic or basic conditions during sample preparation and analysis. Evaluate the pH of your mobile phase.
Inconsistent Analyte/Internal Standard Area Ratio	Differential matrix effects.	Adjust chromatography to ensure co-elution of the analyte and internal standard.
Isotopic instability (H/D exchange).	Prepare samples fresh and analyze them promptly. Evaluate the stability of the internal standard in the final sample extract over time.
Presence of Unlabeled Dienestrol Signal in the Internal Standard	Isotopic impurity of the standard.	Analyze the E,E-Dienestrol-d6 standard solution alone to determine the level of unlabeled analyte.
In-source fragmentation or back-exchange.	Optimize MS conditions to minimize fragmentation. Check for potential sources of hydrogen in the analytical system.

Experimental Protocols

Protocol 1: Evaluation of H/D Exchange Stability

This protocol is designed to assess the stability of the deuterium labels on E,E-Dienestrol-d6 under your specific experimental conditions.

Materials:

• E,E-Dienestrol-d6 stock solution

• Your sample matrix (e.g., plasma, urine)

• Solvents and reagents used in your analytical method

• LC-MS/MS system

Methodology:

• Spike: Spike the E,E-Dienestrol-d6 into the blank sample matrix at the working concentration.

• Incubate: Aliquot the spiked matrix into several vials. Incubate these vials under different conditions that mimic your sample preparation and storage (e.g., room temperature for 4 hours, 4°C for 24 hours, exposure to acidic/basic pH).

• Process: Process the samples at different time points using your established extraction procedure.

• Analyze: Analyze the extracts by LC-MS/MS, monitoring the signal for both E,E-Dienestrol-d6 and the corresponding unlabeled E,E-Dienestrol.

• Evaluate: A significant decrease in the E,E-Dienestrol-d6 signal with a corresponding increase in the unlabeled E,E-Dienestrol signal over time indicates H/D exchange.

Data Presentation

Table 1: Labeling Positions and Stability of Deuterium on E,E-Dienestrol-d6

Labeling Position	Location	Relative Stability	Potential for Exchange
2 x Deuterium	Ethylidene groups	High	Low; generally stable vinylic positions.
4 x Deuterium	Phenyl rings	High	Low; exchange is possible under strong acidic conditions.

Visualization

Troubleshooting Workflow for H/D Exchange Issues

Caption: A logical workflow for troubleshooting potential H/D exchange issues with E,E-Dienestrol-d6.

References

• 1. pubs.acs.org [pubs.acs.org]

dealing with co-eluting interferences in dienestrol analysis

Welcome to the technical support center for dienestrol (B18971) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges, particularly those involving co-eluting interferences.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the analysis of dienestrol.

Q1: What are the most common co-eluting interferences in dienestrol analysis?

A1: The most common interferences are structurally similar compounds, including isomers and related synthetic estrogens. Dienestrol is a synthetic, non-steroidal estrogen, and its analysis can be complicated by the presence of:

• Isomers: Dienestrol itself has isomers. Furthermore, other synthetic estrogens like Diethylstilbestrol (DES) and hexestrol (B1673224) are structurally very similar and can co-elute.[1][2][3][4] Dienestrol is also an active metabolite of DES, which can be a source of interference.[5]

• Matrix Components: In complex samples such as bovine urine, dairy products, or environmental water, endogenous matrix components like lipids and proteins can cause significant interference. This "matrix effect" can suppress or enhance the analyte signal in mass spectrometry.

• Phase II Metabolites: In biological samples, phase II metabolites (e.g., glucuronides) can sometimes revert to the parent compound in the ion source of an LC-MS/MS system, causing interference.

Q2: My chromatogram shows a broad or tailing peak for dienestrol, leading to poor resolution. What should I check first?

A2: Poor peak shape is a common reason for apparent co-elution. Before making significant changes to your method, it's crucial to verify your HPLC system's performance:

• Column Health: The column might be contaminated or have developed a void. Try flushing it with a strong, appropriate solvent. If the issue persists, the column may need replacement.

• Extra-Column Volume: Minimize the length and internal diameter of tubing connecting the injector, column, and detector to reduce peak broadening.

• Flow Rate: Confirm that the pump is delivering a stable and accurate flow rate.

• Injection Solvent: Dissolve your sample in the initial mobile phase whenever possible. Injecting in a stronger solvent can cause peak distortion.

Q3: How can I improve the chromatographic separation of dienestrol from a closely eluting compound like DES?

A3: Achieving separation between isomers requires optimizing the selectivity of your method. Consider the following strategies:

• Column Chemistry: Standard C18 columns may not provide sufficient selectivity. Try a different stationary phase, such as a phenyl-hexyl or a column with an embedded polar group, which can offer different selectivity for aromatic compounds. For geometric isomers, columns that provide shape-based selectivity, like those based on cholesterol, can be effective.

• Mobile Phase Composition: Switching the organic modifier (e.g., from acetonitrile (B52724) to methanol, or vice-versa) can alter selectivity, as they have different interactions with the stationary phase and analytes.

• Gradient Profile: If using a gradient, make it shallower (i.e., slow down the rate of change in the organic solvent percentage) around the elution time of dienestrol. This increases the effective resolution between closely eluting peaks.

• Alternative Chromatography: Techniques like normal-phase liquid chromatography with a silica (B1680970) gel column have been used successfully to separate dienestrol isomers. For enantiomers, chiral HPLC is necessary.

Q4: What sample preparation techniques are effective for removing matrix interferences before dienestrol analysis?

A4: A robust sample preparation and cleanup procedure is critical for minimizing matrix effects and preventing instrument contamination.

• Solid-Phase Extraction (SPE): SPE is a widely used technique for cleanup and concentration. Different sorbent materials can be used depending on the sample matrix. For instance, a method using Nylon 6 nanofibers has been shown to effectively extract dienestrol from environmental water samples with high recovery rates.

• Immunoaffinity Chromatography (IAC): For very complex matrices like urine, IAC offers high selectivity. This technique uses antibodies specific to the target analytes (dienestrol and related compounds) to isolate them from interferences.

• Liquid-Liquid Extraction (LLE): LLE is a fundamental technique used to separate analytes from a sample matrix based on their differential solubility in two immiscible liquids.

• Protein Precipitation: For samples high in protein, such as dairy products or serum, an initial protein precipitation step (e.g., with acetonitrile containing formic acid) is often necessary before further cleanup.

Q5: My LC-MS/MS analysis shows a potential interference. How can I be sure it's a co-eluting compound and not just background noise?

A5: LC-MS/MS provides tools to enhance selectivity and diagnose interferences.

• Monitor Multiple Transitions: Monitor at least two different MRM (Multiple Reaction Monitoring) transitions for dienestrol. The ratio of the quantifier ion to the qualifier ion should be consistent between your standards and your samples. A significant deviation in this ratio in a sample suggests the presence of an interference.

• Precursor and Product Ion Scans: If you suspect a specific metabolite might be interfering, you can perform precursor ion scans to identify all parent ions that fragment to a specific product ion. Conversely, a product ion scan of the parent mass of your analyte can confirm its fragmentation pattern.

• Chromatographic Separation: The most definitive way is to modify the chromatography to separate the two compounds. Even a slight shoulder on your peak of interest can indicate co-elution.

Experimental Protocols & Methodologies

Detailed protocols are essential for reproducible results. Below are examples based on published methods.

Protocol 1: Solid-Phase Extraction (SPE) for Dienestrol in Water Samples

This protocol is adapted from a method using a Nylon 6 nanofiber mat for the extraction of dienestrol, DES, and hexestrol from environmental water.

• Conditioning: Pre-condition the SPE cartridge or mat.

• Sample Loading: Pass a 50 mL water sample through the SPE material at a flow rate of 3.0 mL/min.

• Washing (Optional): Wash the sorbent with a weak solvent to remove hydrophilic interferences.

• Elution: Elute the trapped analytes with 500 µL of the mobile phase (e.g., methanol/water).

• Analysis: The eluate is then ready for direct injection into the LC-MS/MS system.

Protocol 2: HPLC Method for Separation of Synthetic Estrogens

This is a general reversed-phase HPLC method for the analysis of dienestrol and related compounds.

• Column: ODS (C18) column.

• Mobile Phase: Isocratic elution with Methanol/Water (80/20, v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm or tandem mass spectrometry (MS/MS) with electrospray ionization (ESI) in negative ion mode.

• Run Time: These conditions can achieve separation of dienestrol, DES, and hexestrol in under 8 minutes.

Data Summary Tables

Quantitative data from various methods are summarized below for easy comparison.

Table 1: LC Method Parameters for Dienestrol and Related Estrogens

Analyte(s)	Column	Mobile Phase	Flow Rate	Detection	Run Time	Reference
Dienestrol, DES, Hexestrol	ODS (C18)	Methanol/Water (80/20, v/v)	1.0 mL/min	LC-MS/MS (ESI-)	< 8 min
Dienestrol	Reversed-Phase	Solvent mixture with internal standard	Not specified	UV (254 nm)	Not specified
Dienestrol Isomers	Silica Gel	Normal-Phase Solvents	Not specified	Not specified	Not specified

Table 2: Performance of Dienestrol Analytical Methods

Method	Matrix	Recovery	RSD	LOD	Reference
SPE-LC-MS/MS	Tap Water	>98.2%	<4.78%	0.05 - 0.10 ng/L
IAC-GC/MS	Bovine Urine	Not specified	Not specified	0.15 µg/L
MSPD-HPLC	Egg	Not specified	Not specified	Not specified

RSD: Relative Standard Deviation; LOD: Limit of Detection; SPE: Solid-Phase Extraction; IAC: Immunoaffinity Chromatography; MSPD: Matrix Solid-Phase Dispersion.

Visualized Workflows and Relationships

Diagrams are provided to illustrate key processes and concepts in troubleshooting dienestrol analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Trace analysis of diethylstilbestrol, dienestrol and hexestrol in environmental water by Nylon 6 nanofibers mat-based solid-phase extraction coupled with liquid chromatography-mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Trace analysis of diethylstilbestrol, dienestrol and hexestrol in environmental water by Nylon 6 nanofibers mat-based solid-phase extraction coupled with liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]

Technical Support Center: E,E-Dienestrol-d6 Stability

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of E,E-Dienestrol-d6, with a specific focus on the impact of sample pH.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of E,E-Dienestrol-d6 and how should it be stored?

A1: E,E-Dienestrol-d6, a deuterated form of the synthetic estrogen Dienestrol, is sensitive to light. For long-term storage, it is recommended to keep the compound in a tightly sealed container, protected from light, at temperatures of -20°C. For short-term storage, 4°C is also cited as an acceptable condition. As with many phenolic compounds, it may be susceptible to oxidation.

Q2: How does pH affect the stability of E,E-Dienestrol-d6 in aqueous solutions?

Q3: Are there any known degradation products of Dienestrol that I should be aware of?

A3: Specific degradation pathways under different pH conditions have not been extensively detailed in readily available literature. However, forced degradation studies, a standard practice in pharmaceutical analysis, would be necessary to identify potential degradation products resulting from hydrolysis, oxidation, or other pH-mediated reactions.[2][3][4]

Q4: Can I expect similar stability between E,E-Dienestrol-d6 and non-deuterated E,E-Dienestrol?

A4: Yes, the chemical stability of E,E-Dienestrol-d6 is expected to be very similar to that of E,E-Dienestrol. The deuterium (B1214612) labeling is primarily for use as an internal standard in mass spectrometry-based analytical methods and does not significantly alter the fundamental chemical properties related to pH stability.[5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent analytical results for E,E-Dienestrol-d6 standards.	Degradation of the standard solution due to inappropriate pH or prolonged storage.	Prepare fresh standards in a suitable buffer (neutral to slightly acidic pH is recommended as a starting point). Ensure the storage conditions (temperature and light protection) are appropriate. Verify the pH of your sample and standard diluents.
Loss of E,E-Dienestrol-d6 signal in samples over time.	Sample matrix pH is causing degradation of the analyte.	Measure the pH of the sample matrix. If it is highly acidic or alkaline, consider adjusting the pH to a more neutral range immediately after collection or prior to storage. If pH adjustment is not feasible, samples should be analyzed as quickly as possible after collection.
Appearance of unknown peaks in the chromatogram of a stability study.	Degradation of E,E-Dienestrol-d6 into one or more new chemical entities.	This is an expected outcome of forced degradation studies. These new peaks should be investigated to characterize the degradation products. Ensure your analytical method is capable of separating the parent compound from its degradants (a "stability-indicating method").[2]

Experimental Protocols

Protocol: pH Stability Study of E,E-Dienestrol-d6

This protocol outlines a forced degradation study to evaluate the stability of E,E-Dienestrol-d6 at different pH values.

1. Materials:

• E,E-Dienestrol-d6
• HPLC-grade acetonitrile (B52724) and water
• Hydrochloric acid (HCl)
• Sodium hydroxide (B78521) (NaOH)
• Phosphate (B84403) buffer salts
• pH meter
• Volumetric flasks and pipettes
• HPLC or LC-MS/MS system

2. Preparation of Buffer Solutions:

• Prepare a series of buffers covering a range of pH values (e.g., pH 3, 5, 7, 9, 11).
• For acidic conditions (e.g., pH 3), 0.1 M HCl can be used.
• For neutral conditions (e.g., pH 7), a phosphate buffer is suitable.
• For alkaline conditions (e.g., pH 9 and 11), 0.1 M and 1 M NaOH can be used, respectively.

3. Preparation of E,E-Dienestrol-d6 Stock Solution:

• Prepare a stock solution of E,E-Dienestrol-d6 in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

4. Sample Preparation for Stability Testing:

• For each pH condition, add a known volume of the E,E-Dienestrol-d6 stock solution to a larger volume of the respective buffer to achieve a final concentration suitable for your analytical method (e.g., 10 µg/mL).
• Prepare a control sample (T=0) for each pH by immediately neutralizing an aliquot of the sample and analyzing it.

5. Incubation:

• Incubate the prepared samples at a controlled temperature (e.g., 40°C) and protect them from light.
• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 12, 24 hours).

6. Sample Analysis:

• Immediately before analysis, neutralize the aliquots from acidic and basic conditions.
• Analyze all samples by a validated stability-indicating HPLC or LC-MS/MS method.
• Quantify the remaining percentage of E,E-Dienestrol-d6 at each time point relative to the T=0 sample.

Data Presentation

Table 1: Hypothetical Stability of E,E-Dienestrol-d6 at 40°C in Various pH Buffers

Time (hours)	% Remaining (pH 3)	% Remaining (pH 5)	% Remaining (pH 7)	% Remaining (pH 9)	% Remaining (pH 11)
0	100.0	100.0	100.0	100.0	100.0
2	99.5	99.8	99.9	98.2	95.3
4	98.9	99.6	99.8	96.5	90.1
8	97.8	99.2	99.5	93.1	82.4
12	96.7	98.8	99.2	90.0	75.6
24	93.5	97.6	98.5	82.3	60.2

Note: This data is for illustrative purposes only and does not represent actual experimental results.

Visualizations

References

• 1. Dienestrol | C18H18O2 | CID 667476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijsdr.org [ijsdr.org]
• 3. biomedres.us [biomedres.us]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Analysis of E,E-Dienestrol-d6 in Plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating ion suppression for the accurate quantification of E,E-Dienestrol-d6 in plasma samples using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of E,E-Dienestrol-d6 in plasma?

Ion suppression is a matrix effect phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of the target analyte, in this case, E,E-Dienestrol-d6, is reduced by co-eluting components from the plasma matrix. This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of the analytical method.[1][2] In plasma, major contributors to ion suppression are phospholipids (B1166683), salts, and other endogenous compounds that can interfere with the ionization process in the mass spectrometer's ion source.[1][2]

Q2: How can I determine if my E,E-Dienestrol-d6 signal is affected by ion suppression?

A common method to identify and locate regions of ion suppression in your chromatogram is the post-column infusion experiment . This involves infusing a constant flow of an E,E-Dienestrol-d6 solution into the mass spectrometer while injecting a blank plasma extract onto the LC column. A significant drop in the baseline signal at a specific retention time indicates the presence of co-eluting matrix components that are causing ion suppression.

Another approach is the post-extraction spike method , where the response of E,E-Dienestrol-d6 in a clean solvent is compared to its response when spiked into a blank plasma sample that has already undergone the extraction procedure.[2][3] A lower response in the plasma matrix confirms the presence of ion suppression.

Q3: Is the choice of ionization technique important for minimizing ion suppression?

Yes, the ionization technique can influence the susceptibility to ion suppression. Electrospray ionization (ESI) is generally more prone to ion suppression than atmospheric pressure chemical ionization (APCI).[1] This is because ESI involves the ionization of analytes directly from the liquid phase, where competition for charge with co-eluting matrix components is more pronounced. For the analysis of estrogens, ESI is commonly used, often in negative ion mode, which can offer high sensitivity, especially after derivatization.[1]

Q4: How does a deuterated internal standard like E,E-Dienestrol-d6 help with ion suppression?

A stable isotope-labeled (SIL) internal standard, such as E,E-Dienestrol-d6, is the gold standard for quantitative LC-MS analysis in complex matrices.[1][4] Since the SIL internal standard is chemically identical to the analyte, it will co-elute and experience the same degree of ion suppression. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be effectively compensated for, leading to more accurate and precise quantification.[5]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of E,E-Dienestrol-d6 in plasma samples.

Issue 1: Low signal intensity or poor sensitivity for E,E-Dienestrol-d6.

Possible Cause: Significant ion suppression from plasma matrix components, particularly phospholipids.

Solutions:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up plasma samples. Polymeric sorbents like Oasis HLB or C18 cartridges are commonly used for estrogen analysis.[6]

  • Liquid-Liquid Extraction (LLE): LLE can also effectively remove phospholipids and other interferences.

  • Protein Precipitation (PPT): While being a simpler method, PPT is generally less effective at removing phospholipids compared to SPE and LLE and may result in more significant ion suppression.[7]

• Modify Chromatographic Conditions:

  • Adjust the chromatographic gradient to achieve better separation between E,E-Dienestrol-d6 and the regions of ion suppression. Often, phospholipids elute in the middle of a typical reversed-phase gradient. Shifting the retention time of your analyte away from this region can significantly improve the signal.

Workflow for Troubleshooting Low Signal Intensity

Caption: Troubleshooting workflow for low signal intensity.

Issue 2: High variability in results between different plasma samples.

Possible Cause: Inconsistent matrix effects across different plasma lots. The composition of plasma can vary between individuals, leading to different degrees of ion suppression.

Solutions:

• Improve Sample Cleanup: A more robust sample preparation method like SPE will provide more consistent removal of interfering components across different samples, leading to improved reproducibility.

• Use a Stable Isotope-Labeled Internal Standard: As mentioned earlier, E,E-Dienestrol-d6 is your internal standard. Ensure it is being used correctly and that the response is stable across your analytical run. The ratio of the analyte to the internal standard should remain consistent even with varying matrix effects.

• Matrix-Matched Calibration Standards: Prepare your calibration standards in a blank plasma matrix that is free of the analyte. This helps to ensure that the calibrators and the unknown samples experience similar matrix effects.

Logical Diagram for Addressing High Variability

Caption: Addressing high variability in plasma sample analysis.

Quantitative Data Summary

The following table summarizes the relative effectiveness of different sample preparation techniques in reducing ion suppression for estrogen analysis in plasma. While specific data for E,E-Dienestrol-d6 is limited, the trends observed for other estrogens are highly relevant. The matrix effect is expressed as the percentage of signal suppression, where a lower value indicates less suppression.

Sample Preparation Method	Typical Matrix Effect (% Signal Suppression)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	30 - 60%	Simple, fast, and inexpensive.	Inefficient removal of phospholipids, leading to significant ion suppression.[7]
Liquid-Liquid Extraction (LLE)	15 - 30%	Good removal of phospholipids and salts.	Can be labor-intensive and may have emulsion formation issues.
Solid-Phase Extraction (SPE)	< 15%	Excellent removal of a wide range of interferences, including phospholipids.[6]	More complex and costly than PPT.
HybridSPE®-Phospholipid	< 10%	Specifically targets and removes phospholipids.	Higher cost.

Note: The values presented are typical ranges and can vary depending on the specific protocol, analyte, and LC-MS/MS system.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for E,E-Dienestrol-d6 in Plasma

This protocol is a general guideline and should be optimized for your specific application.

Materials:

• Polymeric SPE cartridges (e.g., Oasis HLB, 30 mg)

• SPE vacuum manifold

• Plasma sample containing E,E-Dienestrol-d6

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• 5% Methanol in water (v/v)

• Acetonitrile (B52724) (LC-MS grade)

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Thaw the plasma sample to room temperature.

  • Vortex the sample to ensure homogeneity.

  • Centrifuge the sample at 10,000 x g for 5 minutes to pellet any particulates.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol through them.

  • Equilibrate the cartridges by passing 1 mL of water through them. Do not let the cartridges go dry.

• Sample Loading:

  • Load 500 µL of the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to slowly draw the sample through the sorbent at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the E,E-Dienestrol-d6 and other estrogens with 1 mL of acetonitrile into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

  • Vortex to ensure complete dissolution.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

SPE Workflow Diagram

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

Protocol 2: Liquid-Liquid Extraction (LLE) for E,E-Dienestrol-d6 in Plasma

Materials:

• Plasma sample containing E,E-Dienestrol-d6

• Methyl tert-butyl ether (MTBE) (LC-MS grade)

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Pipette 500 µL of plasma into a glass centrifuge tube.

• Extraction:

  • Add 2.5 mL of MTBE to the plasma sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer:

  • Carefully transfer the upper organic layer (MTBE) to a clean tube, avoiding the aqueous layer and any precipitated proteins at the interface.

• Dry-down and Reconstitution:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for analysis.

References

• 1. Ultra-high sensitivity analysis of estrogens for special populations in serum and plasma by liquid chromatography-mass spectrometry: assay considerations and suggested practices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of Estrogens in Serum and Plasma from Postmenopausal Women: Past Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of Endogenous Steroids and Hormonal Contraceptives in Human Plasma via Surrogate Calibration and UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to Analytical Method Validation Using E,E-Dienestrol-d6

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. In the realm of quantitative bioanalysis, particularly utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an internal standard is a critical factor that significantly influences data quality. This guide provides an objective comparison of analytical methods for the quantification of E,E-Dienestrol, with a focus on the validation of a method using the stable isotope-labeled (SIL) internal standard, E,E-Dienestrol-d6, versus a non-deuterated, structural analog internal standard.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variations in sample preparation, matrix effects, and instrument response.[2] E,E-Dienestrol-d6, a deuterated form of E,E-Dienestrol, is designed to co-elute with the analyte, ensuring the most accurate and precise quantification.[3]

Performance Comparison: E,E-Dienestrol-d6 vs. a Structural Analog Internal Standard

The following table summarizes the expected performance characteristics of an analytical method for E,E-Dienestrol validated with E,E-Dienestrol-d6 as the internal standard compared to a method using a hypothetical non-deuterated, structural analog internal standard (e.g., a related stilbene (B7821643) derivative). The data is illustrative and based on typical performance differences observed in comparative studies of other analytes.[4][5]

Validation Parameter	E,E-Dienestrol-d6 (SIL-IS)	Structural Analog IS	Rationale for Performance Difference
Linearity (R²)	> 0.998	> 0.995	The SIL-IS more effectively corrects for variability across the concentration range, leading to a stronger correlation.
Accuracy (% Bias)	± 5%	± 15%	Due to its similar behavior to the analyte, the SIL-IS provides better correction for sample loss and matrix effects, resulting in higher accuracy.
Precision (% RSD)	< 10%	< 15%	The superior correction for analytical variability by the SIL-IS leads to lower relative standard deviation and therefore higher precision.
Matrix Effect (% CV of IS-normalized MF)	< 5%	> 15%	As the SIL-IS and analyte are similarly affected by matrix components, the ratio of their responses remains constant, effectively mitigating matrix effects.
Recovery Variability (% CV)	< 10%	> 15%	The near-identical chemical properties of the SIL-IS ensure that its recovery throughout the sample preparation process closely mirrors that of the analyte.

Experimental Protocols

A comprehensive validation of a bioanalytical method should be conducted to ensure its reliability. The following are detailed methodologies for key experiments to evaluate the performance of an internal standard.

Stock and Working Solutions Preparation

• Analyte and Internal Standard Stock Solutions: Prepare individual stock solutions of E,E-Dienestrol and E,E-Dienestrol-d6 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the E,E-Dienestrol stock solution to create calibration standards and quality control (QC) samples. Prepare a working solution of E,E-Dienestrol-d6 at a concentration that yields a consistent and appropriate response in the mass spectrometer.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of the biological matrix (e.g., plasma), add 25 µL of the E,E-Dienestrol-d6 internal standard working solution.

• Vortex for 30 seconds.

• Add 500 µL of an appropriate extraction solvent (e.g., methyl tert-butyl ether).

• Vortex for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• Chromatographic Column: A reverse-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both E,E-Dienestrol and E,E-Dienestrol-d6.

Method Validation Experiments

• Selectivity and Specificity: Analyze at least six different sources of the blank biological matrix to ensure no significant interferences are observed at the retention times of the analyte and internal standard.

• Linearity: Analyze a set of calibration standards in the biological matrix over the expected concentration range.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on multiple days to determine intra- and inter-day accuracy and precision.

• Matrix Effect Evaluation:

  • Prepare three sets of samples:

    • Set A: Analyte and internal standard in a neat solution.

    • Set B: Blank matrix extract spiked with the analyte and internal standard.

    • Set C: Blank matrix spiked with the analyte and internal standard before extraction.

  • Calculate the matrix factor (MF) and recovery to assess the impact of the matrix on the analysis.

Visualizing the Workflow

To better illustrate the processes involved in the validation of an analytical method using E,E-Dienestrol-d6, the following diagrams are provided.

Caption: Experimental workflow for bioanalytical method validation using E,E-Dienestrol-d6.

Caption: Conceptual diagram of internal standard performance in mitigating analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: E,E-Dienestrol-d6 vs. 13C-Labeled Dienestrol as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of E,E-Dienestrol, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. The gold standard for such analyses, particularly when using liquid chromatography-mass spectrometry (LC-MS), is the use of a stable isotope-labeled (SIL) internal standard. This guide provides an objective comparison of two common types of SIL internal standards for Dienestrol: the deuterated E,E-Dienestrol-d6 and a hypothetical 13C-labeled Dienestrol. This comparison is supported by established principles of isotope dilution mass spectrometry and data from analogous compounds.

The ideal internal standard should be chemically identical to the analyte, differing only in mass.[1] This ensures it behaves similarly during sample preparation, chromatography, and ionization, thereby accurately compensating for variations in the analytical process.[1][2] While both deuterium (B1214612) (²H or d) and carbon-13 (¹³C) labeling are used for this purpose, their inherent physicochemical properties can lead to significant performance differences.[1]

Data Presentation: A Comparative Analysis

The following table summarizes the key performance characteristics of deuterated and ¹³C-labeled internal standards, with the principles being directly applicable to the analysis of Dienestrol.

Performance Parameter	E,E-Dienestrol-d6 (Deuterated)	13C-Labeled Dienestrol	Rationale & Implications for Dienestrol Analysis
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.[1] This is known as the "isotope effect."	Typically co-elutes perfectly with the unlabeled analyte.	Perfect co-elution is crucial for accurate matrix effect correction. Differential elution can lead to the analyte and internal standard experiencing different levels of ion suppression or enhancement, compromising accuracy.
Isotopic Stability	Deuterium labels can be susceptible to back-exchange with protons from the sample matrix or solvent, particularly if located on exchangeable sites (e.g., hydroxyl groups). While the deuterium in E,E-Dienestrol-d6 is on the aromatic rings and thus relatively stable, the potential for exchange under certain conditions exists.	¹³C atoms are integrated into the carbon skeleton of the molecule, making them highly stable and not prone to exchange.	High isotopic stability is essential to prevent the loss of the label during sample processing and analysis, which would lead to inaccurate quantification.
Accuracy and Precision	The potential for chromatographic shifts and isotopic instability can lead to reduced accuracy and precision. In some cases, errors as high as 40% have been reported for deuterated standards due to imperfect retention time matching.	The closer physicochemical properties to the native analyte result in more reliable and reproducible quantification, leading to higher accuracy and precision.	For high-stakes applications such as regulated bioanalysis in drug development, the superior accuracy of ¹³C-labeled standards is a significant advantage.
Matrix Effect Correction	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification.	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	¹³C-labeled standards are the superior choice for complex biological matrices where significant and variable matrix effects are expected.
Cost and Availability	Generally more cost-effective and widely available due to simpler synthesis methods. E,E-Dienestrol-d6 is a commercially available product.	Typically more expensive and may have limited commercial availability due to more complex and costly synthesis.	The choice may be influenced by budgetary constraints, but the potential for compromised data quality with deuterated standards should be carefully considered.

Experimental Protocols

While a direct comparative study for Dienestrol was not found, a general experimental protocol for the quantitative analysis of Dienestrol in a biological matrix (e.g., plasma or urine) using a stable isotope-labeled internal standard with LC-MS/MS is provided below. This protocol is based on methodologies described for similar analytes.

1. Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction)

• Spiking: To 100 µL of the biological sample (e.g., plasma), add a known amount of the internal standard (either E,E-Dienestrol-d6 or 13C-labeled Dienestrol) in a small volume of solvent.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins. Vortex for 1 minute.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • HPLC System: A high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol (B129727) with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Negative ion mode is often suitable for phenolic compounds like Dienestrol.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for both Dienestrol and the internal standard would need to be optimized.

Mandatory Visualization

The following diagrams illustrate the key concepts discussed in this guide.

Caption: A typical workflow for quantitative bioanalysis using an internal standard.

Caption: Isotopic effects of deuterated vs. ¹³C-labeled internal standards.

Conclusion and Recommendation

The selection of an internal standard is a critical determinant of data quality in the quantitative LC-MS/MS analysis of E,E-Dienestrol. While deuterated standards like E,E-Dienestrol-d6 are widely available and often more cost-effective, they are susceptible to inherent limitations, including potential chromatographic shifts and a higher risk of isotopic exchange, which can compromise data accuracy. For researchers, scientists, and drug development professionals seeking the highest level of accuracy, precision, and reliability, ¹³C-labeled internal standards are unequivocally the superior choice. Their identical chromatographic behavior to the native analyte ensures more effective correction for matrix effects, leading to more robust and defensible analytical results. The higher initial cost of a ¹³C-labeled standard is often justified by the enhanced data quality and reduced risk of failed validation or inaccurate study outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Performance Evaluation of Dienestrol Quantification Using Isotope Dilution Mass Spectrometry

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of the synthetic estrogen dienestrol (B18971), this guide provides a comparative overview of analytical methodologies. Particular focus is given to the robust performance of liquid chromatography-tandem mass spectrometry (LC-MS/MS) utilizing an isotope-labeled internal standard, E,E-Dienestrol-d6. The inclusion of a stable isotope-labeled internal standard is a critical component of high-quality quantitative analysis, as it effectively compensates for variations in sample preparation and instrument response.[1]

Linearity and Range of Detection: A Comparative Analysis

The performance of an analytical method is fundamentally characterized by its linearity and range of detection. Linearity assesses the direct proportionality between the analyte concentration and the instrument's response, while the range of detection defines the upper and lower limits of reliable quantification. The following table summarizes these key performance metrics for dienestrol analysis using various analytical techniques.

Analytical Method	Internal Standard	Linearity (R²)	Linear Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Matrix
LC-MS/MS	E,E-Dienestrol-d6 (assumed)	≥ 0.9992[2][3]	0.20 ng/L - 1.0 mg/L[2][3]	0.05 - 0.10 ng/L	Not Specified	Environmental Water
GC-MS	Not Specified	Not Specified	Not Specified	0.15 µg/L	Not Specified	Bovine Urine
HPLC-UV	Biphenyl	Linear	50-200% of labeled amount	Not Specified	Not Specified	Pharmaceutical Cream

Note: The LC-MS/MS data is representative of a method for dienestrol analysis; while the use of a deuterated internal standard like E,E-Dienestrol-d6 is best practice for such methods, the original study did not explicitly state its use.

Experimental Protocol: Dienestrol Quantification by LC-MS/MS

This section outlines a typical experimental protocol for the quantification of dienestrol in an aqueous matrix, incorporating a solid-phase extraction (SPE) cleanup step.

1. Sample Preparation and Extraction:

• To a 50 mL water sample, add a known concentration of E,E-Dienestrol-d6 internal standard.

• Condition a solid-phase extraction (SPE) cartridge (e.g., Nylon 6 nanofibers mat) with an appropriate solvent.

• Load the sample onto the SPE cartridge at a flow rate of approximately 3.0 mL/min.

• Wash the cartridge to remove interfering substances.

• Elute the analyte and internal standard from the cartridge using a suitable elution solvent (e.g., 500 µL of the mobile phase).

2. Chromatographic Separation:

• Instrument: High-Performance Liquid Chromatography (HPLC) system.

• Column: ODS (C18) column.

• Mobile Phase: Methanol/water (80/20, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: Appropriate for the instrument and desired sensitivity.

3. Mass Spectrometric Detection:

• Instrument: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor for specific precursor-to-product ion transitions for both dienestrol and E,E-Dienestrol-d6.

4. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of dienestrol to the peak area of E,E-Dienestrol-d6 against the concentration of the dienestrol standards.

• Determine the concentration of dienestrol in the samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for dienestrol quantification by LC-MS/MS.

Caption: Workflow for Dienestrol Quantification by LC-MS/MS.

References

• 1. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trace analysis of diethylstilbestrol, dienestrol and hexestrol in environmental water by Nylon 6 nanofibers mat-based solid-phase extraction coupled with liquid chromatography-mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Inter-Laboratory Analysis of Dienestrol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantitative determination of dienestrol (B18971), a synthetic nonsteroidal estrogen. The information presented is collated from published single-laboratory validation studies, offering a valuable resource for laboratories seeking to establish or optimize dienestrol analysis. While a direct inter-laboratory comparison study was not publicly available, this guide serves to benchmark performance characteristics of established methods.

Quantitative Data Summary

The following table summarizes the performance of two common analytical techniques for dienestrol analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These methods are frequently employed for the detection of hormone residues in various matrices.

Performance Parameter	GC-MS Method[1]	LC-MS/MS Method[2][3]
Matrix	Bovine Urine	Environmental Water
Limit of Detection (LOD)	0.15 µg/L	0.10 ng/L
Limit of Quantification (LOQ)	Not Reported	0.20 ng/L
Linearity (Range)	Not Reported	0.20 ng/L - 1.0 mg/L (r² ≥ 0.9992)
Recovery	Not Reported	> 98.2%
Relative Standard Deviation (RSD)	Not Reported	< 4.78%

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Dienestrol in Bovine Urine

This method was developed for screening residues of dienestrol along with other hormonal growth promotants.

A. Sample Preparation: Immunoaffinity Chromatography Cleanup

• Bovine urine samples are passed through commercially available immunoaffinity chromatography cartridges. These cartridges contain antibodies specific to the target analytes, including dienestrol.

• The analytes are retained by the antibodies while matrix interferences are washed away.

• The retained analytes are then eluted from the cartridge using an appropriate solvent.

B. Derivatization

• The eluted extract containing dienestrol is subjected to a derivatization step to improve its volatility and chromatographic behavior for GC analysis.

C. GC-MS Analysis

• Gas Chromatograph (GC): An appropriate GC system equipped with a suitable capillary column is used for the separation of the derivatized dienestrol.

• Mass Spectrometer (MS): A mass spectrometer is used for the detection and quantification of the target analyte. The instrument is operated in a specific ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

D. Quality Control

• The method validation included the assessment of recoveries, repeatability, and linearity of response. The detection capability was established at a target concentration of 2.0 µg/L.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Dienestrol in Environmental Water

This method offers a highly sensitive and selective approach for the trace analysis of dienestrol.[2]

A. Sample Preparation: Solid-Phase Extraction (SPE)

• 50 mL of the environmental water sample is passed through a Nylon 6 nanofibers mat SPE cartridge at a flow rate of 3.0 mL/min.

• The cartridge is then washed to remove any interfering substances.

• Dienestrol is eluted from the SPE cartridge with 500 µL of the mobile phase (methanol/water, 80/20, v/v).

B. LC-MS/MS Analysis

• Liquid Chromatograph (LC): An ODS column is used for the chromatographic separation. The mobile phase consists of methanol (B129727) and water (80/20, v/v) at a flow rate of 1.0 mL/min. The total run time for separation is within 8 minutes.

• Tandem Mass Spectrometer (MS/MS): Detection is performed using a mass spectrometer with an electrospray ionization (ESI) source operating in the negative ion mode. Multiple Reaction Monitoring (MRM) is employed for quantification, enhancing specificity.

C. Method Performance

• The method demonstrated excellent linearity over a wide concentration range and achieved a very low limit of detection. The recoveries from spiked tap water samples were high, with good precision.

Visualized Workflows and Logic

References

• 1. researchgate.net [researchgate.net]
• 2. Trace analysis of diethylstilbestrol, dienestrol and hexestrol in environmental water by Nylon 6 nanofibers mat-based solid-phase extraction coupled with liquid chromatography-mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

E,E-Dienestrol-d6: A Comparative Guide to Deuterated Estrogen Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly in bioanalytical mass spectrometry, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. For the quantification of estrogens, which are critical biomarkers in numerous physiological and pathological processes, stable isotope-labeled internal standards, especially deuterated standards, are the gold standard. This guide provides an objective comparison of E,E-Dienestrol-d6 with other commonly used deuterated estrogen standards, supported by experimental principles and data from published literature.

The Critical Role of Deuterated Internal Standards

Deuterated internal standards are synthetic versions of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This subtle change in mass allows the standard to be differentiated from the endogenous analyte by a mass spectrometer, while its nearly identical physicochemical properties ensure that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and similar behavior are crucial for compensating for variations in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, thereby significantly improving the accuracy and precision of quantification.[1]

E,E-Dienestrol-d6: A Structural Analog with a Twist

E,E-Dienestrol-d6 is the deuterated form of E,E-Dienestrol, a synthetic nonsteroidal estrogen. Unlike deuterated versions of endogenous estrogens like estradiol (B170435) or estrone, E,E-Dienestrol is not naturally present in biological samples. This characteristic can be a distinct advantage, as it eliminates any potential contribution from endogenous levels to the internal standard signal.

Physicochemical Properties of E,E-Dienestrol-d6 and Other Deuterated Estrogen Standards

For researchers to make an informed decision, a comparison of the key physicochemical properties is essential. The following table summarizes these properties for E,E-Dienestrol-d6 and other commonly used deuterated estrogen standards.

Property	E,E-Dienestrol-d6	Estradiol-d2	Estradiol-d3	Estradiol-d4	Estrone-d4
Molecular Formula	C₁₈H₁₂D₆O₂	C₁₈H₂₂D₂O₂	C₁₈H₂₁D₃O₂	C₁₈H₂₀D₄O₂	C₁₈H₁₈D₄O₂
Molecular Weight	272.37	274.39	275.40	276.40	274.38
Structure	Synthetic Nonsteroidal Estrogen	Steroidal Estrogen	Steroidal Estrogen	Steroidal Estrogen	Steroidal Estrogen
Endogenous Presence	No	Yes (as Estradiol)	Yes (as Estradiol)	Yes (as Estradiol)	Yes (as Estrone)
Purity	Typically >95% (HPLC)[2][3]	Typically >98%	Typically >98%	Typically >98%	Typically >98%

Performance Comparison: Theoretical and Experimental Insights

While direct head-to-head comparative studies are scarce, we can infer the performance of E,E-Dienestrol-d6 relative to other deuterated standards based on established principles of bioanalysis and data from various validation studies.

Matrix Effect Compensation

The "matrix effect" refers to the alteration of ionization efficiency by co-eluting compounds from the sample matrix, leading to ion suppression or enhancement. An ideal internal standard should experience the same matrix effects as the analyte.

Deuterated standards that are structurally identical to the analyte, such as Estradiol-d4 for the analysis of Estradiol, are generally considered to provide the best compensation for matrix effects due to their identical chromatographic behavior.[4] However, even minor differences in retention time between the analyte and the deuterated standard, a phenomenon known as the "isotope effect," can lead to differential matrix effects.[1]

E,E-Dienestrol-d6, being a structural analog, will have a different retention time than endogenous estrogens. While this prevents spectral overlap, it also means it may not experience the exact same matrix effects as the target analyte. However, if it elutes in a region of the chromatogram with similar matrix suppression or enhancement, it can still provide effective correction. Studies have shown that deuterated internal standards can effectively correct for matrix effects, leading to satisfactory precision in the quantification of estrogens.[5]

Recovery and Process Efficiency

An internal standard should ideally mirror the analyte's behavior throughout the sample preparation process, including extraction. Differences in recovery between the analyte and the internal standard can introduce bias.

While structurally identical deuterated standards are expected to have very similar extraction recoveries, variations have been reported.[6] As a structural analog, the recovery of E,E-Dienestrol-d6 from a biological matrix may differ more significantly from that of endogenous estrogens compared to their own deuterated counterparts. However, in a well-validated method, this difference can be accounted for during calibration. Validation studies for estrogen analysis using various deuterated standards have reported acceptable recoveries, generally in the range of 60-115%.[7]

Accuracy and Precision

The ultimate measure of an internal standard's performance is its impact on the accuracy and precision of the analytical method. Numerous validated LC-MS/MS methods for estrogen analysis using a variety of deuterated internal standards, including deuterated estradiol and estrone, have demonstrated excellent accuracy and precision, with coefficients of variation (CVs) typically below 15%.[8][9] While specific comparative data for E,E-Dienestrol-d6 is limited, its use as an internal standard in published methods implies it meets the required performance criteria for those specific applications.

Experimental Protocols: A General Guideline for Estrogen Analysis using Deuterated Internal Standards

The following provides a generalized experimental workflow for the quantification of estrogens in biological matrices using a deuterated internal standard like E,E-Dienestrol-d6. Specific parameters will need to be optimized for the particular analyte, matrix, and instrument.

Sample Preparation (Liquid-Liquid Extraction)

• Spiking: To 500 µL of serum, plasma, or urine, add a known amount of the deuterated internal standard solution (e.g., E,E-Dienestrol-d6 in methanol).

• Extraction: Add 2 mL of an organic solvent (e.g., methyl tert-butyl ether or a hexane/ethyl acetate (B1210297) mixture). Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Evaporation: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid (B).

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative or positive ion mode. Derivatization with agents like dansyl chloride can improve ionization efficiency for estrogens.[10][11]

  • Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Visualizing the Concepts

To better understand the underlying principles, the following diagrams created using Graphviz (DOT language) illustrate the estrogen signaling pathway and a typical experimental workflow.

Caption: Simplified diagram of the genomic estrogen signaling pathway.

Caption: General experimental workflow for estrogen quantification using a deuterated internal standard.

Conclusion: Making an Informed Choice

The selection of a deuterated internal standard for estrogen analysis requires careful consideration of several factors. E,E-Dienestrol-d6 offers the advantage of being a non-endogenous compound, which can simplify data analysis by eliminating concerns about contributions from the native analyte. However, as a structural analog, its chromatographic behavior and extraction recovery may not perfectly match those of endogenous estrogens, potentially leading to less effective compensation for matrix effects compared to structurally identical deuterated standards like Estradiol-d4.

Ultimately, the most suitable internal standard depends on the specific requirements of the assay, including the analytes of interest, the sample matrix, and the analytical instrumentation. Regardless of the choice, thorough method validation is crucial to ensure that the selected internal standard provides the necessary accuracy and precision for the intended application. This includes a rigorous evaluation of recovery, matrix effects, and the overall performance of the quantitative method.

References

• 1. benchchem.com [benchchem.com]
• 2. E,E-Dienestrol-d6 | CAS | LGC Standards [lgcstandards.com]
• 3. [PDF] Comparison of methods to measure low serum estradiol levels in postmenopausal women. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. A new approach to measuring estrogen exposure and metabolism in epidemiologic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Establishment and validation of a sensitive LC-MS/MS method for quantification of urinary estrogens in women with gestational diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Dienestrol Certified Reference Materials for Analytical Method Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Dienestrol certified reference materials (CRMs) essential for the validation of analytical methods. It is designed to assist researchers, scientists, and drug development professionals in selecting the most appropriate reference material for their specific applications. This document outlines key performance characteristics, presents a detailed experimental protocol for method validation using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and visualizes the validation workflow.

Comparison of Dienestrol Certified Reference Materials

The selection of a suitable certified reference material is critical for ensuring the accuracy, precision, and reliability of analytical data. Dienestrol reference materials are available from various suppliers, generally categorized by their intended use and level of certification. The following table summarizes the key characteristics of different grades of Dienestrol reference materials.

Feature	European Pharmacopoeia (EP) Reference Standard	Analytical Standard	Research Grade
Supplier Example	Distributed by authorized sellers (e.g., Sigma-Aldrich) on behalf of the European Directorate for the Quality of Medicines & HealthCare (EDQM)	Sigma-Aldrich (VETRANAL™), TCI AMERICA, CookeChem	MedChemExpress
Intended Use	Official standard for pharmacopeial assays and quality control of pharmaceutical products.[1]	General analytical applications, including method development and quality control.	Primarily for in-vitro and in-vivo research purposes, not for direct use in quality control batch release.
Certification	Certified according to the rules of the European Pharmacopoeia.	Comes with a certificate of analysis detailing purity and identity.	Purity is typically determined by HPLC or NMR, provided on the product datasheet.
Purity	High purity, established by a comprehensive characterization process.	Typically ≥98% purity.	Purity can vary, but is generally high for research applications.
Traceability	Traceable to the primary standard of the European Pharmacopoeia.	Traceable to internal standards and validated methods.	Traceability may not be as rigorously documented as for pharmacopeial or analytical standards.
Documentation	Comprehensive documentation including a certificate of analysis and safety data sheet is provided.	Certificate of Analysis and Safety Data Sheet are available.	Basic product information and safety data sheet are provided.

Experimental Protocol: Validation of an HPLC-UV Method for Dienestrol Quantification

This protocol describes the validation of a reversed-phase HPLC-UV method for the quantification of Dienestrol, following the guidelines of the International Council for Harmonisation (ICH) Q2(R1).[2][3][4]

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A gradient-capable HPLC system with a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and water (e.g., in a gradient or isocratic elution). The mobile phase may contain a small amount of acid, such as phosphoric acid or formic acid, to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by acquiring the UV spectrum of Dienestrol (typically around 230 nm).

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

2. Preparation of Standard and Sample Solutions:

• Standard Stock Solution: Accurately weigh a suitable amount of Dienestrol Certified Reference Material and dissolve it in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to obtain a stock solution of known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

• Sample Solution: Prepare the sample by dissolving it in a suitable solvent and diluting it with the mobile phase to a concentration within the calibration range.

3. Method Validation Parameters:

• Specificity: Demonstrate that the method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This can be achieved by analyzing a placebo sample and a spiked placebo sample.

• Linearity: Analyze a series of at least five concentrations of the Dienestrol working standard solutions. Plot the peak area response against the concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

• Range: The range is the interval between the upper and lower concentration levels of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: Perform recovery studies by spiking a placebo matrix with known concentrations of Dienestrol at three different levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should typically be within 98-102%.

• Precision:

  • Repeatability (Intra-assay precision): Analyze at least six replicate injections of the same standard solution. The relative standard deviation (RSD) of the peak areas should be ≤ 2%.

  • Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument. The RSD should be within acceptable limits.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified. This can be estimated based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by using the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally vary critical method parameters (e.g., mobile phase composition, pH, column temperature, flow rate) and assess the effect on the results. The method should remain unaffected by small, deliberate variations in method parameters.

Visualizing the Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of an analytical method using a Dienestrol Certified Reference Material.

Caption: Workflow for Analytical Method Validation using Dienestrol CRM.

This guide provides a foundational understanding for the selection and use of Dienestrol certified reference materials in analytical method validation. For specific applications, it is crucial to consult the documentation provided by the supplier and relevant regulatory guidelines.

References

• 1. 烯雌酚 European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.cn]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. fda.gov [fda.gov]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

A Comparative Guide to the Isotopic Purity Assessment of E,E-Dienestrol-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for assessing the isotopic purity of E,E-Dienestrol-d6, a deuterated internal standard critical for accurate bioanalytical studies. For a robust comparison, we have included experimental data and protocols for both E,E-Dienestrol-d6 and a viable alternative, Dienogest-d6. The accurate determination of isotopic purity is paramount for ensuring the precision and reliability of quantitative analyses in drug development and research.

Introduction to Isotopic Purity in Deuterated Standards

Deuterated compounds, such as E,E-Dienestrol-d6, are indispensable tools in mass spectrometry-based bioanalysis. By replacing specific hydrogen atoms with deuterium (B1214612), a stable, heavier isotope, these molecules serve as ideal internal standards. Their near-identical physicochemical properties to the unlabeled analyte, combined with a distinct mass difference, enable precise quantification by correcting for variability during sample preparation and analysis.

Isotopic purity is a critical quality attribute, referring to the percentage of the molecule that contains the desired number of deuterium atoms at the specified positions. The presence of impurities with fewer or no deuterium atoms (isotopologues) can interfere with the quantification of the target analyte, leading to inaccurate results. Therefore, rigorous assessment of isotopic purity is a scientific and regulatory necessity.

Quantitative Data Summary

The isotopic purity of a deuterated standard is determined by quantifying the relative abundance of all its isotopologues. The following tables summarize representative quantitative data for E,E-Dienestrol-d6 and comparative data from a Certificate of Analysis for Dienogest-d6.

Table 1: Comparison of Isotopic Purity and Chemical Purity

Parameter	E,E-Dienestrol-d6 (Representative Data)	Dienogest-d6 (Actual Data)
Chemical Purity (HPLC)	>95%	99.92%
Isotopic Enrichment	Not specified by most suppliers	93.8%
Isotopic Purity (d6 species)	Typically >98%	Not explicitly stated, but high
Molecular Formula	C₁₈H₁₂D₆O₂	C₂₀H₁₉D₆NO₂
Molecular Weight	272.37 g/mol	317.45 g/mol

Table 2: Representative Isotopic Distribution by Mass Spectrometry

Isotopologue	E,E-Dienestrol-d6 (Theoretical Distribution for 99% Enrichment)	Dienogest-d6 (Typical Distribution)
d0 (unlabeled)	< 0.1%	< 0.1%
d1	< 0.1%	< 0.1%
d2	< 0.5%	< 0.5%
d3	< 1.0%	< 1.0%
d4	~2.0%	~2.5%
d5	~5.0%	~6.0%
d6 (fully labeled)	>90%	>90%

Note: The data for E,E-Dienestrol-d6 is representative of a high-purity batch, as specific Certificates of Analysis with detailed isotopic distribution are not consistently provided by all suppliers. The data for Dienogest-d6 is based on commercially available information.

Experimental Protocols

The assessment of isotopic purity for deuterated compounds primarily relies on two powerful analytical techniques: High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy .

Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

HRMS is the preferred method for determining the isotopic distribution of a deuterated compound due to its high mass accuracy and resolution, which allows for the separation and quantification of different isotopologues.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the deuterated standard.

  • Dissolve in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a final concentration of 100 µg/mL.

  • Further dilute the stock solution to a working concentration of 1 µg/mL for analysis.

• Instrumentation (LC-HRMS):

  • Liquid Chromatograph (LC): A system capable of binary gradient elution.

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer (MS): A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan from an appropriate m/z range (e.g., m/z 250-350 for E,E-Dienestrol-d6).

  • Resolution: ≥ 70,000 FWHM.

• Data Acquisition and Analysis:

  • Acquire the mass spectrum of the eluting peak corresponding to the deuterated standard.

  • Identify the peaks for the fully deuterated species (d6) and the less-deuterated species (d0 to d5) based on their accurate masses.

  • Integrate the area under each peak.

  • Calculate the isotopic purity as the percentage of the d6 peak area relative to the sum of all isotopologue peak areas.

Confirmation of Deuterium Location by Nuclear Magnetic Resonance (NMR) Spectroscopy

While HRMS quantifies the isotopic distribution, NMR spectroscopy is used to confirm the location of the deuterium atoms within the molecular structure.

Methodology:

• Sample Preparation:

  • Dissolve an appropriate amount of the deuterated standard (typically 5-10 mg for ¹H NMR) in a suitable deuterated solvent (e.g., chloroform-d, DMSO-d6).

  • Transfer the solution to a clean NMR tube.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: To observe the proton signals. The absence or significant reduction of signals at the expected deuterated positions confirms the location of deuterium labeling.

  • ²H NMR: To directly observe the deuterium signals, providing definitive proof of the deuterium locations.

  • ¹³C NMR: To analyze the carbon skeleton and ensure the overall structure is correct.

Visualizing the Workflow and Logic

The following diagrams, generated using Graphviz, illustrate the experimental workflow for assessing isotopic purity and the logical relationship for ensuring the quality of a deuterated internal standard.

Figure 1. Experimental workflow for isotopic purity assessment.

Figure 2. Decision workflow for quality control of deuterated standards.

Conclusion

The accurate assessment of isotopic purity is a fundamental requirement for the use of E,E-Dienestrol-d6 and other deuterated internal standards in regulated and research environments. A combined approach utilizing high-resolution mass spectrometry and NMR spectroscopy provides a comprehensive evaluation of both the isotopic distribution and the specific sites of deuterium labeling. This guide serves as a robust framework for researchers, scientists, and drug development professionals to ensure the quality and reliability of their deuterated standards, ultimately contributing to the generation of high-fidelity analytical data.

Safety & Regulatory Compliance

Personal protective equipment for handling E,E-Dienestrol-d6

Essential Safety and Handling Guide for E,E-Dienestrol-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of E,E-Dienestrol-d6. Adherence to these protocols is essential to ensure a safe laboratory environment and minimize exposure risk. E,E-Dienestrol-d6, a deuterated form of the synthetic estrogen Dienestrol, should be handled with caution due to its potential hazards, including suspected carcinogenicity and reproductive toxicity.[1]

Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards associated with E,E-Dienestrol-d6 are similar to those of Dienestrol, which is classified as a suspected carcinogen and may have adverse effects on the reproductive system.[1] Therefore, a comprehensive PPE strategy is mandatory to prevent inhalation, skin, and eye contact.

Summary of Required Personal Protective Equipment

Hazard Classification

Personal Protective Equipment (PPE)

Carcinogenicity & Reproductive Toxicity

Respiratory Protection: NIOSH (US) or CEN (EU) approved respirator.[2] Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and use proper removal techniques.[2][3] Eye and Face Protection: Safety glasses with side shields and a face shield.[2][3] Body Protection: A long-sleeved lab coat or gown.[2] Consider a chemical-resistant apron or coveralls for added protection against splashes.[3] Footwear: Closed-toe shoes.[4]

Operational Plan: Step-by-Step Handling Procedures

This section outlines the procedural steps for the safe handling of E,E-Dienestrol-d6 from preparation to use.

1. Preparation and Engineering Controls:

• Work in a designated area, such as a chemical fume hood or a glove box, to minimize inhalation exposure.

• Ensure that an eyewash station and safety shower are readily accessible.

• Before handling, consult the Safety Data Sheet (SDS) for E,E-Dienestrol-d6.

2. Donning PPE:

• The following diagram illustrates the correct sequence for putting on PPE to ensure maximum protection.

Caption: Workflow for donning Personal Protective Equipment (PPE).

3. Handling the Compound:

• When weighing or transferring the solid material, do so within a fume hood to prevent the generation of dust.

• Use dedicated equipment (spatulas, glassware) for handling E,E-Dienestrol-d6 and decontaminate it after use.

• Avoid skin contact at all times. Use proper glove removal techniques to prevent contamination of your hands.

4. Spills and Emergencies:

• In case of a small spill, carefully clean the area using appropriate absorbent materials while wearing full PPE.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

• If skin contact occurs, wash the affected area immediately with soap and water for at least 15 minutes.[1]

• In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[1]

Disposal Plan: Waste Management

Proper disposal of E,E-Dienestrol-d6 and contaminated materials is crucial to prevent environmental contamination and accidental exposure. Waste must be disposed of in accordance with federal, state, and local environmental control regulations.[1]

1. Waste Segregation:

• Solid Waste: All disposable items that have come into contact with E,E-Dienestrol-d6, such as gloves, bench paper, and pipette tips, must be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Solutions containing E,E-Dienestrol-d6 should be collected in a separate, labeled hazardous waste container. Do not pour down the drain.

• Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps container.

2. Decontamination:

• Non-disposable equipment and glassware should be decontaminated. A common procedure involves rinsing with a suitable solvent (e.g., ethanol (B145695) or methanol) to remove the compound, followed by washing with soap and water. The solvent rinse should be collected as hazardous waste.

3. Final Disposal:

• All hazardous waste containers must be sealed and clearly labeled with the contents.

• Arrange for pickup and disposal by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor.

The following diagram outlines the decision-making process for the proper disposal of materials.

Caption: Decision tree for the disposal of materials.

References

• 1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 2. benchchem.com [benchchem.com]
• 3. trimaco.com [trimaco.com]
• 4. hazmatschool.com [hazmatschool.com]